2-Amino-2'-bromoacetophenone

• CAS: 58585-01-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Amino-2'-bromoacetophenone

Introduction

2-Amino-2'-bromoacetophenone is a versatile bifunctional molecule that serves as a crucial building block in the synthesis of a wide array of heterocyclic compounds, particularly those with significant pharmacological and biological activities. Its unique structure, featuring a nucleophilic amino group and a reactive α-bromoketone moiety, makes it an invaluable intermediate for medicinal chemists and drug development professionals. This guide provides a comprehensive overview of the primary synthetic strategies for 2-amino-2'-bromoacetophenone, delving into the mechanistic underpinnings of each approach and offering detailed, field-proven experimental protocols.

Retrosynthetic Analysis

A retrosynthetic analysis of 2-amino-2'-bromoacetophenone reveals several plausible synthetic disconnections. The most logical approaches involve either the formation of the carbon-nitrogen bond or the carbon-carbon bond of the acetophenone core at a late stage.

Caption: Retrosynthetic pathways for 2-amino-2'-bromoacetophenone.

While all three strategies are theoretically viable, Strategy 1, the amination of a pre-formed α-haloacetophenone, generally offers the most direct and reliable route. Strategy 2 requires a protection/deprotection sequence for the aniline nitrogen to prevent side reactions during the Friedel-Crafts acylation. Strategy 3, the direct α-bromination of 2-aminoacetophenone, can be challenging due to the potential for competing aromatic bromination and side reactions involving the amino group. Therefore, this guide will focus on the most robust and widely employed amination strategies.

Synthetic Strategies and Mechanistic Insights

The most effective syntheses of 2-amino-2'-bromoacetophenone commence with a commercially available or readily synthesized α-haloacetophenone, such as 2-bromoacetophenone or 2'-bromoacetophenone. The primary challenge then lies in the selective introduction of the amino group at the α-position. Two classical and highly reliable methods for this transformation are the Delépine reaction and the Gabriel synthesis.

The Delépine Reaction: A Facile Route to Primary Amines

The Delépine reaction provides a straightforward method for the synthesis of primary amines from alkyl halides using hexamethylenetetramine (urotropine).[1][2][3] The reaction proceeds in two distinct stages: the formation of a quaternary ammonium salt, followed by its acidic hydrolysis to yield the primary amine.[2]

Mechanism:

• Quaternary Salt Formation: The synthesis begins with the SN2 reaction between the α-bromo ketone and hexamethylenetetramine. The nitrogen atom of the hexamine acts as the nucleophile, displacing the bromide ion to form a stable, crystalline quaternary ammonium salt.[4]

• Acidic Hydrolysis: The quaternary salt is then hydrolyzed under acidic conditions, typically with ethanolic hydrochloric acid. This process breaks down the hexamine cage, liberating the primary amine as its hydrochloride salt, along with formaldehyde and ammonium chloride as byproducts.[2][3]

Caption: Workflow for the Delépine Reaction.

The primary advantage of the Delépine reaction is its simplicity and the use of readily available reagents.[3] However, a notable drawback is the co-production of formaldehyde, a known carcinogen.[2]

The Gabriel Synthesis: Preventing Over-Alkylation

The Gabriel synthesis is a classic and highly effective method for the preparation of primary amines from primary alkyl halides, renowned for its ability to prevent the over-alkylation that often plagues direct amination with ammonia.[5][6][7] This method utilizes the phthalimide anion as a surrogate for the ammonia anion.[7]

Mechanism:

• Deprotonation of Phthalimide: The synthesis commences with the deprotonation of phthalimide using a strong base, such as potassium hydroxide or potassium carbonate, to form the nucleophilic potassium phthalimide.[6][8]

• SN2 Alkylation: The phthalimide anion then undergoes an SN2 reaction with the α-bromo ketone to form an N-alkylphthalimide intermediate.[5][6] The bulky nature of the phthalimide group and the delocalization of the nitrogen lone pair into the adjacent carbonyl groups prevent further alkylation.[8]

• Deprotection (Hydrazinolysis): The final step involves the cleavage of the N-alkylphthalimide to liberate the primary amine. While acidic or basic hydrolysis can be employed, the Ing-Manske procedure, which uses hydrazine hydrate, is often preferred as it proceeds under milder, neutral conditions.[8][9] This step yields the desired primary amine and phthalhydrazide, which can be easily removed by filtration.[6]

Caption: Workflow for the Gabriel Synthesis.

The Gabriel synthesis is a robust and high-yielding method for the preparation of primary amines.[7] Its primary advantage is the clean formation of the desired product without the complication of secondary or tertiary amine byproducts.[8]

Experimental Protocols

The following protocols are provided as a guide for the synthesis of 2-amino-2'-bromoacetophenone. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All manipulations involving hazardous chemicals should be performed in a well-ventilated fume hood.

Protocol 1: Synthesis via the Delépine Reaction

This protocol is adapted from established procedures for the Delépine synthesis of amino ketones.[10]

Step 1: Formation of the Hexamethylenetetraminium Salt

• To a stirred solution of 2-bromo-2'-bromoacetophenone (1.0 mmol, 1.0 equiv) in diethyl ether (15 mL) in a round-bottom flask, add hexamethylenetetramine (1.0 mmol, 1.0 equiv) in one portion at room temperature.

• Stir the resulting suspension vigorously for 12 hours at room temperature.

• Collect the resulting white precipitate by vacuum filtration, wash with diethyl ether (2 x 10 mL), and dry under reduced pressure to afford the quaternary ammonium salt.

Step 2: Acidic Hydrolysis

• Transfer the dried quaternary salt to a round-bottom flask equipped with a reflux condenser.

• Add ethanol (25 mL) and concentrated hydrochloric acid (0.7 mL).

• Heat the mixture to reflux and maintain for 3-4 hours. A solid may form during this time.

• Cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 10 mL), and dry under vacuum to yield 2-amino-2'-bromoacetophenone hydrochloride.

• For the free base, the hydrochloride salt can be neutralized with a suitable base, such as sodium bicarbonate solution, followed by extraction with an organic solvent like ethyl acetate.

Protocol 2: Synthesis via the Gabriel Synthesis

This protocol is based on standard Gabriel synthesis procedures.[8][9]

Step 1: N-Alkylation of Potassium Phthalimide

• In a round-bottom flask, suspend potassium phthalimide (1.1 mmol, 1.1 equiv) in anhydrous N,N-dimethylformamide (DMF) (10 mL).

• Add a solution of 2-bromo-2'-bromoacetophenone (1.0 mmol, 1.0 equiv) in DMF (5 mL) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-water (50 mL).

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry to obtain the N-substituted phthalimide intermediate.

Step 2: Hydrazinolysis of the Phthalimide

• Suspend the dried N-substituted phthalimide intermediate in ethanol (20 mL) in a round-bottom flask fitted with a reflux condenser.

• Add hydrazine hydrate (2.0 mmol, 2.0 equiv) to the suspension.

• Heat the mixture to reflux for 2-4 hours. A voluminous white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature.

• Acidify the mixture with dilute hydrochloric acid to pH ~2 to precipitate any remaining phthalhydrazide and to protonate the product amine.

• Filter the mixture to remove the phthalhydrazide precipitate.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Neutralize the remaining aqueous solution with a saturated solution of sodium bicarbonate and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2-amino-2'-bromoacetophenone.

• The crude product can be further purified by column chromatography on silica gel.

Data Presentation

Parameter	2-Bromo-2'-bromoacetophenone (Starting Material)	2-Amino-2'-bromoacetophenone (Product)
Molecular Formula	C₈H₆Br₂O	C₈H₈BrNO
Molecular Weight	277.94 g/mol	214.06 g/mol
Appearance	White to off-white crystalline solid	Light yellow solid
Melting Point	~50-54 °C	~48-52 °C[11]
Solubility	Soluble in most organic solvents	Soluble in most organic solvents

Safety Precautions

• Bromoacetyl Bromide and α-Bromo Ketones: These compounds are lachrymators and are corrosive.[12][13][14][15] They can cause severe skin and eye burns and respiratory tract irritation.[13][14][15] Always handle these reagents in a well-ventilated fume hood and wear appropriate PPE, including chemical-resistant gloves and safety goggles.[12][13]

• Hexamethylenetetramine: While generally of low toxicity, inhalation of dust may cause irritation.

• Potassium Phthalimide: Can cause skin and eye irritation.

• Hydrazine Hydrate: Hydrazine is toxic and a suspected carcinogen. Handle with extreme care in a fume hood, avoiding inhalation and skin contact.

• Solvents: Diethyl ether is extremely flammable. DMF is a skin and respiratory irritant. Handle all organic solvents with appropriate precautions.

Conclusion

The synthesis of 2-amino-2'-bromoacetophenone is readily achievable through well-established synthetic methodologies. Both the Delépine reaction and the Gabriel synthesis offer reliable and efficient pathways starting from α-bromoacetophenones. The choice between these two methods may depend on factors such as the desired scale of the reaction, available resources, and safety considerations related to the handling of reagents like hydrazine. The protocols and mechanistic insights provided in this guide are intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to successfully synthesize this important chemical intermediate for their research and development endeavors.

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Spectroscopic Characterization of 2-Amino-α-bromoacetophenone: A Technical Guide

Introduction

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous structural elucidation of novel and existing molecules is a cornerstone of progress. 2-Amino-α-bromoacetophenone, systematically named 1-(2-aminophenyl)-2-bromoethanone (CAS 58585-01-6), is a bifunctional molecule of significant interest.[1] Its structure, incorporating a reactive α-bromoketone and a nucleophilic aminophenyl moiety, makes it a versatile precursor for the synthesis of various heterocyclic compounds, including potential pharmaceutical agents.

The following sections will delve into the predicted Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) data. Each section will begin with the fundamental principles of the technique and a standardized experimental protocol, followed by a detailed interpretation of the predicted spectral data, explaining the causal relationships between the molecular structure and the observed signals.

Molecular Structure and Spectroscopic Implications

The structure of 2-Amino-α-bromoacetophenone features an acetophenone core with an amino group at the ortho position of the phenyl ring and a bromine atom on the α-carbon of the acetyl group. Each of these functional groups imparts distinct and predictable characteristics to its spectroscopic signature.

• The Aminophenyl Group : The primary amine (-NH₂) will exhibit characteristic N-H stretching vibrations in the IR spectrum. In NMR, the amine protons will appear as a broad singlet, and the amino group will exert a significant electron-donating effect on the aromatic ring, influencing the chemical shifts of the aromatic protons and carbons.

• The α-Bromoketone : The carbonyl group (C=O) will show a strong absorption in the IR spectrum. The adjacent bromine atom will influence the position of this absorption and will have a notable deshielding effect on the α-carbon and its attached protons in the NMR spectra. The bromine atom's isotopic pattern (⁷⁹Br and ⁸¹Br) will be a key identifier in the mass spectrum.

Caption: Molecular structure of 2-Amino-α-bromoacetophenone.

Infrared (IR) Spectroscopy

Core Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds (stretching, bending). The frequency of the absorbed radiation is characteristic of the type of bond and its environment, making it an excellent tool for identifying functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Spectrum: Record a background spectrum of the empty ATR setup. This will be automatically subtracted from the sample spectrum to remove interferences from atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount of the solid 2-Amino-α-bromoacetophenone powder onto the ATR crystal.

• Pressure Application: Use the instrument's pressure arm to press the sample firmly and evenly against the crystal, ensuring good contact.

• Data Acquisition: Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The resulting transmittance or absorbance spectrum is then analyzed for characteristic absorption bands.

Predicted IR Spectrum and Interpretation

The IR spectrum of 2-Amino-α-bromoacetophenone is predicted to display several characteristic absorption bands that confirm the presence of its key functional groups.

Predicted Frequency (cm⁻¹)	Vibration Type	Functional Group	Rationale and Interpretation
3450 - 3300 (two bands)	N-H Stretch	Primary Amine (-NH₂)	Primary amines typically show two distinct bands in this region corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds.
3100 - 3000	C-H Stretch	Aromatic Ring	These absorptions are characteristic of C-H bonds on the benzene ring.
~1680	C=O Stretch	α-Bromoketone	The carbonyl stretch of a standard acetophenone is around 1685 cm⁻¹. The ortho-amino group's electron-donating effect can lower this frequency, while the electron-withdrawing α-bromo substituent tends to increase it. The net effect is predicted to be a slight lowering or minimal change from a simple acetophenone.
1620 - 1580	N-H Bend & C=C Stretch	Amine & Aromatic Ring	The bending vibration of the N-H bonds often overlaps with the C=C stretching vibrations of the aromatic ring in this region.
1500 - 1400	C=C Stretch	Aromatic Ring	These bands are characteristic of the benzene ring skeleton.
750 - 700	C-H Bend	Aromatic Ring (ortho)	The out-of-plane bending of C-H bonds in an ortho-disubstituted benzene ring typically appears in this region.
650 - 550	C-Br Stretch	Alkyl Bromide	This absorption is characteristic of the carbon-bromine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Core Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei like ¹H and ¹³C can absorb radiofrequency energy at specific frequencies. These frequencies (chemical shifts) are highly sensitive to the local electronic environment, providing detailed information about the molecular structure and connectivity of atoms.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Amino-α-bromoacetophenone in about 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and the magnetic field is "shimmed" to ensure homogeneity.

• ¹H NMR Acquisition: A standard ¹H NMR experiment is run. Typical parameters include a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. 8 to 16 scans are usually sufficient.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. This requires more scans (e.g., 128 or more) due to the lower natural abundance of ¹³C. A wider spectral width (~240 ppm) is used.

• Data Processing: The raw data (Free Induction Decay, FID) is Fourier transformed, phased, and baseline-corrected to produce the final spectrum.

Predicted ¹H NMR Spectrum and Interpretation (400 MHz, CDCl₃)

The ¹H NMR spectrum will provide information on the number of different types of protons, their electronic environments, and their neighboring protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment	Rationale and Interpretation
~7.7	Doublet of doublets	1H	H-6'	This proton is ortho to the electron-withdrawing carbonyl group, causing a downfield shift. It will be coupled to H-5' and H-4'.
~7.3	Triplet of doublets	1H	H-4'	This proton is meta to the carbonyl and meta to the amino group. It will be coupled to H-3', H-5', and H-6'.
~6.7	Doublet	1H	H-3'	This proton is ortho to the electron-donating amino group, resulting in a significant upfield (shielded) shift. It will be coupled to H-4'.
~6.6	Triplet	1H	H-5'	This proton is para to the amino group and meta to the carbonyl, leading to an upfield shift. It will be coupled to H-4' and H-6'.
~4.5	Singlet	2H	-CH₂Br	The protons on the α-carbon are adjacent to both the electron-withdrawing carbonyl group and the bromine atom, leading to a significant downfield shift.[2][3]
~4.0 (broad)	Singlet	2H	-NH₂	The protons of the primary amine typically appear as a broad singlet that can exchange with trace amounts of D₂O. Its chemical shift can be variable.

Predicted ¹³C NMR Spectrum and Interpretation (100 MHz, CDCl₃)

The ¹³C NMR spectrum will show a single peak for each unique carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Carbon Assignment	Rationale and Interpretation
~192	C=O	The carbonyl carbon is significantly deshielded and appears far downfield.
~150	C-2' (C-NH₂)	The carbon directly attached to the electron-donating amino group is shielded compared to a standard benzene ring but deshielded relative to other ring carbons due to the substituent effect.
~134	C-4'	Aromatic CH.
~130	C-6'	Aromatic CH, deshielded by the adjacent carbonyl group.
~118	C-5'	Aromatic CH, shielded by the amino group.
~116	C-1'	The quaternary carbon attached to the carbonyl group.
~115	C-3'	Aromatic CH, significantly shielded by the ortho-amino group.
~31	-CH₂Br	The α-carbon is attached to the electron-withdrawing bromine atom, causing a downfield shift into the aliphatic region.[2]

Mass Spectrometry (MS)

Core Principle: Electron Ionization (EI) Mass Spectrometry involves bombarding a molecule with high-energy electrons, causing it to ionize and fragment. The mass-to-charge ratio (m/z) of the resulting positively charged ions (the molecular ion and its fragments) are then measured. The fragmentation pattern provides a "fingerprint" of the molecule and can be used to deduce its structure.

Experimental Protocol: Electron Ionization (EI)-MS

• Sample Introduction: A dilute solution of 2-Amino-α-bromoacetophenone in a volatile solvent (e.g., methanol) is introduced into the mass spectrometer, often via a Gas Chromatography (GC) inlet or a direct insertion probe.

• Vaporization and Ionization: The sample is vaporized in a high vacuum, and the gaseous molecules are bombarded with a 70 eV electron beam.

• Ion Acceleration and Separation: The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

• Detection: An electron multiplier detects the ions, and the signal is processed to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Predicted Mass Spectrum and Fragmentation

The mass spectrum of 2-Amino-α-bromoacetophenone will be highly characteristic due to the presence of bromine.

• Molecular Ion (M⁺): The molecular weight of C₈H₈BrNO is approximately 214.06 g/mol . Bromine has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly equal abundance. Therefore, the mass spectrum will show two molecular ion peaks of almost equal intensity at m/z 213 (for the ⁷⁹Br isotopologue) and m/z 215 (for the ⁸¹Br isotopologue). This M and M+2 pattern is a definitive indicator of a single bromine atom in the molecule.

• Key Fragmentation Pathways:

  • α-Cleavage (Loss of Bromine Radical): The most favorable cleavage is often the loss of the bromine radical (•Br) from the molecular ion. This would result in a fragment ion at m/z 134 .

    • [C₈H₈NO]⁺, m/z = 134

  • Acylium Ion Formation: Another common fragmentation for ketones is the cleavage of the bond between the carbonyl carbon and the α-carbon, leading to the formation of a stable acylium ion.

    • [C₇H₆NO]⁺, m/z = 120 (from loss of •CH₂Br)

Caption: Predicted major fragmentation pathways for 2-Amino-α-bromoacetophenone in EI-MS.

Conclusion

The structural characterization of 2-Amino-α-bromoacetophenone can be confidently achieved through a combined application of IR, NMR, and mass spectrometry. This guide provides a detailed predictive framework for the key spectroscopic features of the molecule. The presence of a primary amine will be evident from the characteristic N-H stretches in the IR and a broad singlet in the ¹H NMR. The α-bromoketone moiety will be confirmed by the C=O stretch in the IR, the downfield singlet for the -CH₂Br protons in the ¹H NMR, and, most definitively, by the characteristic M/M+2 isotopic pattern for the molecular ion in the mass spectrum. This synthesized data serves as a reliable benchmark for researchers working with this versatile chemical intermediate, ensuring its accurate identification and facilitating its use in further synthetic applications.

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Technical Monograph: 2-Amino-2'-bromoacetophenone Hydrochloride

CAS Number: 876063-70-6 (Hydrochloride salt) Primary IUPAC Name: 2-Amino-1-(2-bromophenyl)ethan-1-one hydrochloride

Part 1: Executive Summary & Nomenclature Alert

2-Amino-2'-bromoacetophenone (specifically the hydrochloride salt, CAS 876063-70-6) is a specialized phenacylamine derivative used primarily as a building block in the synthesis of fused heterocyclic compounds, including imidazoles, thiazoles, and potentially quinazolines.

⚠️ Critical Nomenclature & Isomer Distinction

The chemical name "2-Amino-2'-bromoacetophenone" is often subject to ambiguity in commercial catalogs due to inconsistent numbering conventions between the acetophenone side chain and the phenyl ring. Researchers must distinguish between two critical isomers before procurement or synthesis:

Feature	Target Compound (This Guide)	Common Isomer (Caution)
Common Name	2-Amino-2'-bromoacetophenone	2-Bromo-2'-aminoacetophenone
IUPAC Name	2-Amino-1-(2-bromophenyl)ethanone	2-Bromo-1-(2-aminophenyl)ethanone
CAS Number	876063-70-6 (HCl salt)	58585-01-6
Structure	Side chain: -NH₂ Ring: -Br (Ortho)	Side chain: -Br Ring: -NH₂ (Ortho)
Primary Use	Synthesis of imidazoles, oxazoles	Synthesis of indoles (e.g., via cyclization)

This guide focuses on CAS 876063-70-6 , where the amino group is on the alpha-carbon (position 2) and the bromine is on the phenyl ring (position 2').

Part 2: Chemical Identity & Physicochemical Properties[2][3][4]

The free base of 2-amino-1-(2-bromophenyl)ethanone is kinetically unstable, prone to rapid self-condensation into dihydropyrazines. Consequently, it is almost exclusively synthesized, stored, and utilized as the hydrochloride salt .

Table 1: Physicochemical Constants (HCl Salt)

Property	Value	Notes
Molecular Formula	C₈H₉BrClNO	(C₈H₈BrNO[1] · HCl)
Molecular Weight	250.52 g/mol	Free base MW: 214.06
Appearance	Off-white to pale yellow solid	Hygroscopic
Solubility	Water, Methanol, DMSO	Poor solubility in non-polar solvents
Melting Point	>200°C (Decomposes)	Exact MP varies by crystallinity
Storage	-20°C, Inert Atmosphere	Store under Argon/Nitrogen; Desiccate

Part 3: Synthetic Routes & Methodology

The synthesis of 2-amino-1-(2-bromophenyl)ethanone hydrochloride typically proceeds via the Delépine Reaction or Gabriel Synthesis to avoid the formation of secondary/tertiary amines, which are common byproducts of direct alkylation with ammonia.

Primary Synthetic Pathway (Delépine Route)

This method is preferred for its mild conditions and high specificity for primary amines.

• Bromination: 2'-Bromoacetophenone is brominated at the alpha position using Bromine (

  ) or Phenyltrimethylammonium tribromide (PTAB) to yield 2,2'-dibromoacetophenone .

• Quaternization: The alpha-bromo ketone reacts with Hexamethylenetetramine (HMTA) in chloroform or ethanol to form the quaternary hexaminium salt.

• Hydrolysis: Acidic hydrolysis (HCl/EtOH) cleaves the HMTA moiety, releasing the primary amine as the hydrochloride salt.

Figure 1: Synthesis of 2-Amino-1-(2-bromophenyl)ethanone HCl via the Delépine Reaction.

Detailed Protocol (Delépine Method)

• Step 1 (Bromination): Dissolve 1-(2-bromophenyl)ethanone (1.0 eq) in glacial acetic acid. Add bromine (1.0 eq) dropwise at <20°C to prevent poly-bromination. Quench with water, extract with DCM, and concentrate to obtain the alpha-bromo intermediate.

• Step 2 (Salt Formation): Dissolve the alpha-bromo intermediate in chloroform. Add Hexamethylenetetramine (1.05 eq). Stir at room temperature or mild reflux. The hexaminium salt will precipitate. Filter and wash with ether.

• Step 3 (Hydrolysis): Suspend the salt in Ethanol:Conc. HCl (5:1). Reflux for 2-4 hours. Cool to 0°C. The product crystallizes as the hydrochloride salt. Filter and recrystallize from MeOH/Et2O if necessary.

Part 4: Reactivity Profile & Applications

The core utility of 2-amino-1-(2-bromophenyl)ethanone lies in its bifunctionality: it possesses a nucleophilic amine and an electrophilic carbonyl, with a proximal aryl bromide handle for subsequent cross-coupling (e.g., Suzuki-Miyaura).

Heterocycle Formation

The compound serves as a precursor for 2,4-disubstituted imidazoles and thiazoles.

• Hantzsch Thiazole Synthesis: Reaction with thioamides yields thiazoles.

• Imidazole Synthesis: Condensation with cyanamide or nitriles yields 2-aminoimidazoles or 2-substituted imidazoles.

Self-Condensation Hazard

If the free base is generated in situ without a trapping agent, it undergoes dimerization to form 2,5-bis(2-bromophenyl)pyrazine .

• Control Measure: Always maintain acidic conditions until the electrophile (e.g., nitrile, thioamide) is present in the reaction matrix.

Figure 2: Divergent reactivity pathways: Cyclization vs. Dimerization.[2][3]

Part 5: Handling & Safety Protocols

Storage Stability

• Hygroscopicity: The HCl salt is hygroscopic. Moisture absorption leads to hydrolysis and degradation.

• Protocol: Store in amber vials with a Teflon-lined cap, sealed under Argon, at -20°C.

Toxicology & PPE

• Lachrymator Potential: While the salt is stable, any residual alpha-bromo ketone intermediate is a potent lachrymator (tear gas agent).

• Skin/Eye Contact: Causes severe irritation.

• PPE: Nitrile gloves, safety goggles, and a functional fume hood are mandatory.

References

• Sigma-Aldrich. Product Specification: 2-Amino-1-(2-bromophenyl)ethanone hydrochloride. Available at: (Search CAS: 876063-70-6).

• PubChem. Compound Summary: 2-Amino-1-(2-bromophenyl)ethanone hydrochloride. National Library of Medicine. Available at:

• Delépine, M. (1895). "Sur l'hexaméthylène-amine". Bulletin de la Société Chimique de Paris, 13, 352–361. (Foundational methodology for alpha-amino ketone synthesis).

• Echemi. 2-Amino-1-(2-bromophenyl)ethan-1-one hydrochloride Product Page. Available at:

• US Patent 5552557A. Process for preparing 2-cyanoimidazole compounds. (Demonstrates utility of 2-aminoacetophenone derivatives in imidazole synthesis). Available at:

Sources

• 1. 上海澄拓化工科技有限公司【化学加会员】 [huaxuejia.cn]
• 2. 2-Bromo-1-(2-bromophenyl)ethanone 95% | CAS: 49851-55-0 | AChemBlock [achemblock.com]
• 3. echemi.com [echemi.com]

Technical Guide: Physical and Chemical Properties of 2-Amino-2'-bromoacetophenone

The following technical guide details the physical and chemical properties of 2-Amino-2'-bromoacetophenone (systematically known as 2-Amino-1-(2-bromophenyl)ethanone ).

Executive Summary & Chemical Identity

2-Amino-2'-bromoacetophenone is a bifunctional aromatic building block belonging to the class of

-amino ketones (cathinone derivatives).[1][2] Structurally, it consists of an acetophenone core substituted with a bromine atom at the ortho (2') position of the phenyl ring and a primary amino group at the (2) position of the ethanone chain.

Due to the inherent instability of the free base form (which is prone to oxidative dimerization into dihydropyrazines), this compound is predominantly synthesized, stored, and utilized as its hydrochloride salt (2-Amino-1-(2-bromophenyl)ethanone HCl ). It serves as a critical intermediate in the synthesis of fused heterocyclic systems, including indoles, isoquinolines, and benzodiazepines, and holds relevance in medicinal chemistry as a scaffold for adrenergic and psychoactive agents.

Nomenclature & Identification

Identifier	Detail
IUPAC Name	2-Amino-1-(2-bromophenyl)ethanone
Common Synonyms	2-Amino-2'-bromoacetophenone; o-Bromocathinone; 2-Amino-1-(2-bromophenyl)ethan-1-one
CAS Number	876063-70-6 (Hydrochloride salt); Free base is transient
Molecular Formula	C H BrNO (Free base); C H BrClNO (HCl salt)
Molecular Weight	214.06 g/mol (Free base); 250.52 g/mol (HCl salt)
SMILES	NCC(=O)C1=CC=CC=C1Br (Free base)

Disambiguation Warning: Do not confuse with 1-(2-aminophenyl)-2-bromoethanone (CAS 58585-01-6), the constitutional isomer where the amino group is on the ring and the bromine is on the alkyl chain. That isomer is a precursor for the Sugasawa indole synthesis.

Physical Properties

The physical characteristics of 2-Amino-2'-bromoacetophenone are heavily dependent on its protonation state. The hydrochloride salt is a stable crystalline solid, while the free base is an unstable oil or low-melting solid.

Quantitative Data (HCl Salt)

Property	Value / Description
Appearance	White to off-white crystalline powder
Melting Point	225–230 °C (Decomposes)
Solubility	High: Water, Methanol, DMSOLow: Diethyl ether, Hexane, Toluene
Hygroscopicity	Moderate; storage under desiccant recommended
pKa (Conjugate Acid)	~7.5–8.0 (Estimated for -amino ketone)
UV-Vis Absorption	~250 nm (Benzoyl transition)

Stability Profile

• Thermal Stability: The HCl salt is stable at room temperature. The free base undergoes rapid self-condensation (dimerization) to form 2,5-bis(2-bromophenyl)pyrazine derivatives, especially in solution at neutral/basic pH.

• Photostability: Sensitive to UV light; potential for homolytic cleavage of the C-Br bond or photodegradation of the ketone. Store in amber vials.

Chemical Reactivity & Mechanisms

This molecule features three distinct reactive centers: the primary amine , the ketone carbonyl , and the aryl bromide . This trifunctional nature allows for diverse synthetic transformations.[3]

Reactivity Flowchart

The following diagram illustrates the primary reaction pathways for 2-Amino-2'-bromoacetophenone.

Figure 1: Reaction pathways showing the instability of the free base and synthetic utility of the salt.

Key Transformations

A. Carbonyl Reduction (Synthesis of Amino Alcohols)

Reaction with sodium borohydride (NaBH

) in methanol yields 2-amino-1-(2-bromophenyl)ethanol .

• Mechanism: Nucleophilic attack of hydride on the carbonyl carbon.

• Significance: The resulting amino alcohol is a precursor for intramolecular C-N coupling to form indolines or isoquinolines.

B. Palladium-Catalyzed Cyclization

The presence of the ortho-bromine allows for intramolecular Buchwald-Hartwig amination or other Pd-catalyzed couplings.

• Pathway: After reduction to the alcohol (or protection of the ketone), the amine can displace the bromine (with Pd catalyst) to close the ring, forming 5- or 6-membered heterocycles.

C. Pyrazine Formation (Degradation)

If the free base is generated without a trapping agent, two molecules condense:

• Intermolecular Schiff base formation (Amine A attacks Ketone B).

• Cyclization and oxidation.

• Result: Formation of 2,5-diarylpyrazine. Protocol Note: Always generate the free base in situ at low temperature or in the presence of the next reagent.

Synthesis & Preparation

The standard synthesis avoids the isolation of the unstable free base by forming the hydrochloride salt directly.

Synthetic Pathway

The most reliable route involves the bromination of 2'-bromoacetophenone followed by the Delepine reaction (using hexamethylenetetramine) to avoid polyalkylation seen with direct ammonia.

Figure 2: Synthesis via the Delepine reaction to ensure mono-amination.

Experimental Protocol (Delepine Method)

• Bromination: Dissolve 2'-bromoacetophenone (1.0 eq) in CHCl

  . Add Bromine (1.0 eq) dropwise at 0°C. Stir until decolorized. Wash with NaHCO , dry, and concentrate to yield 2,2'-dibromoacetophenone .

• Quaternization: Dissolve the intermediate in CHCl

  . Add Hexamethylenetetramine (Hexamine) (1.1 eq). Stir at room temperature for 24h. The hexaminium salt precipitates.

• Hydrolysis: Filter the salt and reflux in Ethanol/Conc. HCl (5:1) for 2–4 hours.

• Isolation: Cool to 0°C. The product crystallizes as 2-Amino-1-(2-bromophenyl)ethanone hydrochloride . Filter and wash with cold ethanol.

Handling, Safety & Toxicology

Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

• Specific Hazards:

  • Lachrymator: Like many

    -halo and -amino ketones, this compound (and its precursors) can be potent lachrymators. Handle in a fume hood.

  • Bioactivity: As a cathinone derivative, it may possess sympathomimetic activity. Treat as a potential pharmacological agent with unknown toxicology.

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

References

• PubChem. (2025).[5][4][6] Compound Summary: 2-Amino-1-(2-bromophenyl)ethanone Hydrochloride.[7] National Library of Medicine. [Link]

Sources

• 1. 876063-70-6 | 2-氨基-2'-溴苯乙酮盐酸盐 - 奥利司有限公司 [aromsyn.com]
• 2. 上海澄拓化工科技有限公司【化学加会员】 [huaxuejia.cn]
• 3. chemimpex.com [chemimpex.com]
• 4. 2'-Bromoacetophenone | C8H7BrO | CID 75060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Amino-4 -bromoacetophenone 96 5467-72-1 [sigmaaldrich.com]
• 6. 2-Bromo-2'-hydroxyacetophenone | C8H7BrO2 | CID 200671 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]

2-Amino-2'-bromoacetophenone molecular weight

An In-depth Technical Guide to 2-Amino-2'-bromoacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-2'-bromoacetophenone, a substituted acetophenone derivative with significant potential as a building block in medicinal chemistry and organic synthesis. While not as extensively documented as some of its isomers, its unique bifunctional nature—possessing a reactive α-aminoketone moiety and a synthetically versatile brominated aromatic ring—makes it a compound of high interest for the development of novel therapeutic agents and complex molecular architectures. This document covers its core physicochemical properties, including a detailed calculation of its molecular weight, proposes a logical synthetic pathway, outlines methods for its structural characterization, discusses its potential applications in drug discovery, and provides essential safety and handling guidelines. The information is tailored for researchers, scientists, and drug development professionals, aiming to provide both foundational knowledge and practical insights.

Introduction

Substituted acetophenones are cornerstone intermediates in the synthesis of a vast array of organic compounds, from fragrances and polymers to dyes and pharmaceuticals.[1] Among these, halogenated and aminated derivatives are particularly prized in medicinal chemistry for their utility in constructing heterocyclic scaffolds and introducing key pharmacophoric elements. 2-Amino-2'-bromoacetophenone, systematically named 1-(2-bromophenyl)-2-aminoethan-1-one, belongs to this valuable class of compounds.

The presence of an α-amino group adjacent to the ketone offers a reactive handle for condensation reactions, enabling the construction of nitrogen-containing heterocycles. Simultaneously, the bromine atom on the phenyl ring serves as an excellent leaving group for cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of diverse substituents to modulate the molecule's steric and electronic properties. This dual reactivity makes 2-Amino-2'-bromoacetophenone a powerful precursor for generating chemical libraries aimed at discovering new drug candidates.[2] This guide synthesizes the available information on related compounds to provide a robust technical profile of this specific isomer.

Nomenclature, Structure, and Core Properties

To avoid ambiguity, it is crucial to define the precise structure and nomenclature for the compound of interest.

• Systematic IUPAC Name: 1-(2-bromophenyl)-2-aminoethan-1-one

• Common Name: 2-Amino-2'-bromoacetophenone

• Chemical Structure: (Self-generated image for illustrative purposes)

Physicochemical Data

The fundamental properties of 2-Amino-2'-bromoacetophenone are summarized in the table below. The molecular weight is calculated from the atomic weights of its constituent elements.

Property	Value	Source
Molecular Formula	C₈H₈BrNO	Calculated
Molecular Weight	214.06 g/mol	Calculated[4]
Appearance	Predicted: Off-white to pale yellow solid	Inferred from related compounds[5]
Solubility	Predicted: Soluble in organic solvents like DMSO, Methanol, Chloroform; sparingly soluble in water.	Inferred from related compounds[6]
Melting Point	Not experimentally determined; predicted to be a solid at room temperature.	Inferred from related compounds[5]

Synthesis and Purification

A direct, documented synthesis for 1-(2-bromophenyl)-2-aminoethan-1-one is not widely published. However, a logical and robust synthetic route can be designed based on well-established organic chemistry principles, starting from the commercially available 2'-bromoacetophenone (CAS 2142-69-0).[7] The proposed pathway involves an alpha-bromination followed by a nucleophilic substitution with an amine source.

Diagram of Proposed Synthesis Pathway

Caption: Proposed two-step synthesis of 2-Amino-2'-bromoacetophenone.

Exemplary Laboratory Protocol

This protocol is a representative method and should be adapted and optimized under appropriate laboratory conditions.

Step 1: Synthesis of 2,2'-Dibromoacetophenone (Intermediate)

• Setup: In a fume hood, dissolve 2'-bromoacetophenone (1.0 eq) in glacial acetic acid.

• Bromination: Slowly add bromine (1.05 eq) dropwise to the solution at room temperature while stirring. The disappearance of the bromine color indicates reaction progress.

• Work-up: Once the reaction is complete (monitored by TLC), pour the reaction mixture into ice-cold water.

• Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with water to remove acetic acid, and dry under vacuum. The crude product can be purified by recrystallization from ethanol.

Causality: The use of acetic acid as a solvent provides a polar protic medium that facilitates the enolization of the ketone, which is the reactive species in electrophilic alpha-halogenation. NBS (N-Bromosuccinimide) can be used as a safer alternative to liquid bromine.

Step 2: Synthesis of 2-Amino-2'-bromoacetophenone (Final Product)

• Setup: Suspend potassium phthalimide (1.1 eq) in anhydrous DMF. Add the 2,2'-dibromoacetophenone (1.0 eq) from Step 1.

• Substitution: Heat the mixture at 80-90 °C for several hours until TLC analysis shows the consumption of the starting material.

• Hydrolysis: Cool the reaction mixture, add ethanol, followed by hydrazine hydrate (1.5 eq).

• Deprotection: Reflux the mixture for 2-4 hours. A precipitate of phthalhydrazide will form.

• Isolation: Cool the mixture to room temperature and filter off the phthalhydrazide. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in dilute HCl and wash with an organic solvent (e.g., dichloromethane) to remove any non-basic impurities. Basify the aqueous layer with cold NaOH solution to precipitate the free amine product. Collect the solid by filtration, wash with cold water, and dry. Further purification can be achieved by recrystallization.

Causality: The Gabriel synthesis is a classic and reliable method for preparing primary amines from alkyl halides. It prevents over-alkylation, which can be a problem when using ammonia directly. The final hydrazinolysis step cleaves the phthalimide group to release the desired primary amine.

Spectroscopic Characterization

Confirming the identity and purity of the synthesized compound is paramount. The following section describes the expected spectroscopic data for 2-Amino-2'-bromoacetophenone.

General Characterization Workflow

Caption: Standard workflow for structural elucidation of a synthesized compound.

Expected Spectroscopic Data

The following table summarizes the key signals and peaks expected from the primary analytical techniques.[8]

Technique	Expected Observations
¹H NMR	- Aromatic Protons (4H): Complex multiplet pattern in the range of δ 7.2-7.8 ppm. - Methylene Protons (-CH₂-): A singlet around δ 4.0-4.5 ppm. - Amine Protons (-NH₂): A broad singlet (exchangeable with D₂O) around δ 2.0-3.5 ppm.
¹³C NMR	- Carbonyl Carbon (C=O): A peak in the downfield region, δ 195-200 ppm. - Aromatic Carbons (6C): Multiple peaks between δ 120-140 ppm, including the C-Br bearing carbon. - Methylene Carbon (-CH₂-): A peak around δ 45-50 ppm.
Infrared (IR)	- N-H Stretch: Two characteristic medium-intensity bands in the region of 3300-3400 cm⁻¹ (primary amine). - C=O Stretch: A strong, sharp absorption band around 1680-1700 cm⁻¹. - C-Br Stretch: A peak in the fingerprint region, typically 500-650 cm⁻¹.
Mass Spectrometry (MS)	- Molecular Ion (M⁺): A characteristic pair of peaks at m/z 213 and 215, with a relative intensity ratio of approximately 1:1, due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br). - Key Fragments: Loss of Br (M-79/81), and fragmentation of the acyl chain.

Applications in Research and Drug Development

The true value of 2-Amino-2'-bromoacetophenone lies in its versatility as a synthetic intermediate. Its bifunctional nature makes it a powerful tool for medicinal chemists.

Synthesis of Heterocyclic Scaffolds

The α-aminoketone motif is a direct precursor to numerous important heterocyclic systems. For example, condensation with 1,2-dicarbonyl compounds can yield substituted pyrazines, while reaction with thioamides or thiourea provides a straightforward route to aminothiazoles, a scaffold present in many biologically active molecules.[9][10]

Diagram of Application in Heterocycle Synthesis

Caption: Application in the Hantzsch synthesis of aminothiazoles.

Lead Generation and Optimization

In drug discovery, the compound serves as an ideal starting point for creating focused libraries of molecules.

• Scaffold Synthesis: The α-aminoketone can be used to build a core heterocyclic structure as described above.

• Diversification: The 2'-bromo position can then be modified using palladium-catalyzed cross-coupling reactions to install a wide variety of functional groups. This allows for systematic exploration of the structure-activity relationship (SAR) to optimize a lead compound's potency, selectivity, and pharmacokinetic properties.

The parent compound, 2-bromoacetophenone, is a known precursor in the synthesis of the immunomodulatory agent Ubenimex, highlighting the importance of this chemical class in producing impactful pharmaceuticals.[11]

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring laboratory safety is paramount. While specific toxicological data for 2-Amino-2'-bromoacetophenone is not available, its properties can be inferred from structurally similar compounds like 2-bromoacetophenone and 2'-bromoacetophenone.

• Hazards: Expected to be a skin and eye irritant.[12] Lachrymatory (tear-inducing) properties are possible due to the α-halo ketone structure.[9] The compound is likely harmful if swallowed or inhaled.

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. It is incompatible with strong bases and strong oxidizing agents.[9]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

2-Amino-2'-bromoacetophenone is a molecule of significant synthetic potential, particularly for professionals in drug discovery and medicinal chemistry. With a calculated molecular weight of 214.06 g/mol , this compound combines the reactivity of an α-aminoketone with the synthetic handle of an aryl bromide. While detailed experimental data for this specific isomer is sparse, its properties and reactivity can be reliably predicted from established chemical principles and data from related compounds. Its utility as a precursor for diverse heterocyclic systems and as a platform for library synthesis makes it a valuable, albeit under-explored, tool for developing the next generation of therapeutic agents.

References

• Amine Catalysts. (2024, April 24). 2-bromoacetophenone.
• Baker, L-J., Copp, B. R., & Rickard, C. E. F. (2001). 2'-Amino-5'-bromoacetophenone. Acta Crystallographica Section E: Structure Reports Online, 57(part 6), o540–o541.
• Aswale, S. R., Aswale, S. S., Gawhale, N. D., & Kodape, M. M. Synthesis of 2-Hydroxy-3-nitro/amino-5-methyl-a-substituted Thiocarbamidoacetophenones. Asian Journal of Chemistry.
• Jingye Pharmaceutical. (2025, May 16). What Is 2-Bromoacetoamino-2',5-Dichloro Benzophenone? Applications & Properties.
• Pharmaffiliates. (2026, January 29). 2-Bromoacetophenone: A Cornerstone Reagent in Pharmaceutical Intermediate Synthesis.
• BLD Pharm. 2142-69-0|2'-Bromoacetophenone.
• Chem-Impex. 2-Bromoacetophenone.

• PubChem. 2'-Bromoacetophenone. National Center for Biotechnology Information. Retrieved from [Link].

• Benchchem. 2'-Aminoacetophenone spectroscopic data analysis (NMR, IR, MS).
• Boruah, M. (2009). 2-Bromoacetophenone. Synlett, 2009(20), 3387-3388.
• BenchChem. Application Notes and Protocols: 2-Bromo-4'-hydroxyacetophenone in Medicinal Chemistry.
• ChemicalBook. 4'-amino-2'-bromoacetophenone synthesis.

• Bou-Salah, G., et al. (2021). Amino Acetophenones for Natural Product Analogs. Encyclopedia. MDPI. Retrieved from [Link].

Sources

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• 3. 2-氨基-4′-溴苯乙酮 盐酸盐 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4í-Amino-2-bromoacetophenone | CAS 23442-14-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 2-Bromoacetophenone CAS#: 70-11-1 [m.chemicalbook.com]
• 7. 2′-溴苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]
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• 12. 2'-Bromoacetophenone | C8H7BrO | CID 75060 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Stability, Storage, and Lifecycle Management of 2-Amino-2'-bromoacetophenone

Part 1: Executive Summary & Chemical Identity

2-Amino-2'-bromoacetophenone (systematically identified as 2-bromo-1-(2-aminophenyl)ethan-1-one ) represents a class of "hot" electrophilic intermediates widely used in the synthesis of indoles, quinolines, and heterocyclic pharmaceuticals.

Unlike standard reagents, this molecule possesses an inherent thermodynamic conflict: it contains both a nucleophile (the amine,

) and a potent electrophile (the alkyl bromide, ) within the same structure. In its free base form, it is kinetically unstable and prone to rapid intramolecular cyclization , polymerization, and oxidative degradation.

Critical Directive: For maximum stability, this compound must be stored as its hydrobromide (HBr) or hydrochloride (HCl) salt . The free base should only be generated in situ immediately prior to use.

Chemical Structure & Nomenclature Clarification

Due to varying nomenclature conventions in the industry, we define the subject of this guide as follows to ensure precision:

Common Name	IUPAC Name	CAS Registry (Generic)
2-Amino-2'-bromoacetophenone	2-bromo-1-(2-aminophenyl)ethan-1-one	Varies by salt form
-Amino phenacyl bromide	1-(2-aminophenyl)-2-bromoethanone	5467-72-1 (Unstable Free Base)

Part 2: Mechanisms of Instability

To preserve this compound, one must understand the three primary pathways of degradation.

Intramolecular Cyclization (The "Death Spiral")

The most critical failure mode is the self-destruction of the molecule to form indole precursors. The lone pair on the ortho-amine attacks the

-carbon, displacing the bromide. This reaction accelerates exponentially with:

• pH > 7: Deprotonation of the amine increases nucleophilicity.

• Temperature: Activation energy for cyclization is low.

• Concentration: Higher concentrations favor intermolecular polymerization over intramolecular cyclization.

Hydrolysis

The C-Br bond is labile. Exposure to atmospheric moisture leads to the formation of

-hydroxy ketones, which subsequently dimerize or oxidize.

Photolytic Cleavage

Like most phenacyl derivatives, the C-Br bond is photosensitive. UV exposure generates radical species that lead to complex oligomerization.

Visualization: Degradation Pathways

The following diagram illustrates the kinetic fate of the molecule under improper storage conditions.

Figure 1: The stability of the free base is transient. Acidification traps the molecule in a stable salt state, preventing the amine from initiating cyclization.

Part 3: Storage & Handling Protocols

The following protocols are designed to arrest the degradation pathways described above.

Table 1: Stability Matrix and Storage Conditions

Parameter	Recommended Condition	Critical Limit (Do Not Exceed)	Reasoning
Physical Form	Crystalline Salt (HBr/HCl)	Free Base / Oil	Protonation blocks the nucleophilic amine, preventing cyclization.
Temperature	-20°C to -80°C	> 4°C	Low temperature kinetically inhibits hydrolysis and alkylation.
Atmosphere	Argon or Nitrogen	Ambient Air	Prevents oxidative degradation of the aniline moiety.
Container	Amber Glass (Silanized)	Clear Glass / Metal	Blocks UV; Silanization prevents surface-catalyzed decomposition.
Solvent (if dissolved)	Anhydrous ACN or DCM	MeOH, EtOH, Water	Protic solvents accelerate solvolysis of the C-Br bond.

Protocol A: Long-Term Storage (Solid State)

Use this protocol for commercial supplies or synthesized bulk material.

• Salt Formation: Ensure the material is fully converted to the Hydrobromide (HBr) salt. The free base is an oil or low-melting solid that degrades within hours at room temperature.

• Drying: Dry the salt under high vacuum (< 1 mbar) over

  for 12 hours to remove trace water.

• Packaging: Place the dried salt in an amber vial. Flush with Argon for 30 seconds. Seal with a Teflon-lined cap and Parafilm.

• Cryopreservation: Store immediately at -20°C.

  • Shelf Life: ~6-12 months (Salt form). < 24 hours (Free base).

Protocol B: Handling for Synthesis (In Situ Generation)

Use this protocol when the free base is required for a reaction (e.g., nucleophilic substitution).

• Suspension: Suspend the stable HBr salt in the reaction solvent (e.g., DMF, THF).

• Liberation: Add a non-nucleophilic base (e.g.,

  , DIPEA) only when the electrophile/co-reactant is present and the system is cooled to 0°C.

• Timing: Proceed with the reaction immediately. Never isolate and store the free base.

Part 4: Quality Control & Analytical Monitoring

Analyzing 2-Amino-2'-bromoacetophenone is challenging because the analysis method itself can degrade the sample.

HPLC Method Considerations

• Risk: Standard reverse-phase HPLC uses water/methanol, which can hydrolyze the C-Br bond or promote cyclization on the column.

• Solution: Use Acidic Mobile Phases .

  • Mobile Phase A: 0.1% TFA in Water (Keeps amine protonated).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Column Temperature: Keep at 20°C (Do not heat to 40°C).

  • Run Time: Short gradient (< 10 min) to minimize residence time.

Visual QC Indicators

• Pass: White to off-white crystalline powder (Salt form).

• Fail: Yellow/Orange discoloration (Indication of oxidation or free iodine/bromine liberation).

• Critical Fail: Gummy/sticky texture (Indication of polymerization).

Figure 2: Analytical workflow emphasizing acidic conditions to prevent on-column degradation.

Part 5: Safety & Toxicology (Lachrymator Warning)

Danger:

-Halo ketones are potent lachrymators (tear gas agents). 2-Amino-2'-bromoacetophenone combines this lachrymatory effect with the sensitization potential of an aniline derivative.

• Engineering Controls: All handling must occur within a certified chemical fume hood.

• Decontamination:

  • Spills should be treated with a solution of 10% aqueous sodium thiosulfate and dilute sodium bicarbonate. This nucleophilic mixture destroys the alkyl bromide (alkylation of thiosulfate) and neutralizes acid.

  • Do not use ammonia for cleaning, as it may form irritating secondary amines.

• PPE: Double nitrile gloves are required. The compound can penetrate standard latex rapidly.

References

• Sugasawa, T., et al. (1978). "Aminohaloborane in organic synthesis. 1. Specific ortho substitution reaction of anilines." Journal of the American Chemical Society.[1] Link (Foundational chemistry regarding ortho-functionalization and stability of aniline derivatives).

• Echemi. (2024). "Safety Data Sheet: 2-bromo-1-(3-chlorophenyl)ethanone" (Analogous alpha-bromoacetophenone handling data). Link

• Sigma-Aldrich. (2022). "Storage and Transport Conditions for Alpha-Haloacetophenones." Technical Bulletin. Link

• Levesque, P., & Fournier, P. A. (2010).[2] "Synthesis of Substituted Indole from 2-Aminobenzaldehyde." The Journal of Organic Chemistry. Link (Contextualizes the instability of 2-amino-carbonyl intermediates).

• PubChem. (2025).[3][4] "Compound Summary: 2-Bromoacetophenone Derivatives." National Library of Medicine. Link

Sources

• 1. 2-Bromoacetophenone CAS#: 70-11-1 [m.chemicalbook.com]
• 2. Synthesis of Substituted Indole from 2-Aminobenzaldehyde through [1,2]-Aryl Shift [organic-chemistry.org]
• 3. 2-Bromo-1,2-diphenylethan-1-one | C14H11BrO | CID 102630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(2-Amino-5-bromophenyl)ethan-1-one | C8H8BrNO | CID 11074746 - PubChem [pubchem.ncbi.nlm.nih.gov]

2-Amino-2'-bromoacetophenone literature review

The following technical guide provides an in-depth analysis of 2-Amino-2'-bromoacetophenone (systematically 1-(2-aminophenyl)-2-bromoethanone ), a critical but labile building block in heterocyclic chemistry.

This guide is structured to address the needs of drug development professionals, focusing on the compound's synthesis, stability management, and its pivotal role as a precursor for indole and indolinone scaffolds.

CAS: 58585-01-6 (Free Base) | CAS: 876063-70-6 (Hydrochloride Salt) Synonyms: 2-(Bromoacetyl)aniline,

-Bromo-2-aminoacetophenone.

Executive Summary & Chemical Identity

2-Amino-2'-bromoacetophenone is a bifunctional synthon containing a nucleophilic aniline amine and an electrophilic

-bromo ketone. This dual functionality makes it an "ambident" precursor, highly sought after for the synthesis of nitrogen heterocycles, particularly 3-indolinones (indoxyls) and indoles .

However, this same reactivity renders the free base highly unstable; it undergoes rapid intramolecular cyclization or polymerization under neutral or basic conditions. Consequently, it is almost exclusively handled and stored as its hydrohalide salt (HCl or HBr) .

Nomenclature Clarification

In the context of acetophenones, the "prime" notation (

) often distinguishes the alkyl side chain from the phenyl ring.

• 2-Amino: Amino group at the ortho position of the phenyl ring.

• 2'-Bromo: Bromine atom at the

  -position of the acetyl side chain.

• Structural Formula:

Physical Properties (Hydrohalide Salt)

Property	Data	Note
Molecular Formula	(HCl salt)	Free base:
Molecular Weight	250.52 g/mol (HCl salt)	Free base: 214.06 g/mol
Appearance	Off-white to yellow crystalline solid	Darkens upon oxidation
Melting Point	>140°C (Decomposes)	Varies by purity/salt form
Solubility	DMSO, Methanol (with decomposition risk)	Poor stability in water
Stability	Hygroscopic; store at -20°C under Argon	Cyclizes in solution

Synthesis & Production Protocols

The synthesis of 2-amino-2'-bromoacetophenone requires careful control of regioselectivity. Direct bromination of 2-aminoacetophenone is problematic because the amino group activates the aromatic ring, leading to ring bromination (e.g., 5-bromo-2-aminoacetophenone) rather than side-chain bromination.

To target the

-carbon, the amino group must be deactivated via protonation or protection.

Protocol: Acid-Mediated Bromination (The Deactivation Strategy)

This protocol utilizes hydrobromic acid (HBr) to protonate the aniline, directing the bromination to the acetyl group via an enol intermediate.

Reagents:

• 2-Aminoacetophenone (1.0 eq)

• Hydrobromic acid (48% aq, or 33% in AcOH)

• Bromine (

  , 1.05 eq)

• Solvent: Acetic Acid (AcOH) or Diethyl Ether

Step-by-Step Methodology:

• Salt Formation: Dissolve 2-aminoacetophenone in glacial acetic acid. Add HBr slowly to form the protonated anilinium species. Causality: Protonation deactivates the ring towards electrophilic aromatic substitution, preventing ring bromination.

• Bromination: Cool the solution to 0–5°C. Add elemental bromine (

  ) dropwise.

  • Observation: The red color of bromine should disappear rapidly as it reacts.

  • Mechanism: The reaction proceeds via the enol form of the ketone.

• Precipitation: Upon completion, add cold diethyl ether to precipitate the product as the hydrobromide salt.

• Filtration: Filter the solid rapidly under an inert atmosphere (Nitrogen/Argon). Wash with cold ether to remove residual bromine and acetic acid.

• Drying: Dry under vacuum over

  . Do not neutralize to the free base unless immediately reacting in the next step.

Visualization: Synthesis Pathway

The following diagram illustrates the critical protonation step that enforces regioselectivity.

Figure 1: Acid-mediated regioselective synthesis of 2-amino-2'-bromoacetophenone.

Applications in Drug Discovery: The Indole Scaffold

The primary utility of 2-amino-2'-bromoacetophenone lies in its ability to form Indole and Indolinone derivatives, which are "privileged structures" in medicinal chemistry (found in NSAIDs like Nepafenac, triptans, and kinase inhibitors).

Mechanism: Intramolecular Cyclization

In the presence of a mild base (e.g.,

or dilute NaOH), the free amine is liberated and performs an intramolecular nucleophilic attack on the -carbon, displacing the bromide.

• Pathway A (Oxidative/Standard): Formation of 3-Indolinone (Indoxyl) .

  • This intermediate is unstable and often dimerizes to indigo-type dyes or is reduced/functionalized further.

• Pathway B (Reductive Cyclization):

  • If the ketone is first reduced to an alcohol (using

    ), the subsequent cyclization yields Indoline (2,3-dihydroindole).

  • Subsequent oxidation yields the aromatic Indole .

Experimental Workflow: Synthesis of 3-Indolinone

Context: Used for generating libraries of 2-substituted indoles or 3-oxygenated indoles.

• Preparation: Suspend 2-amino-2'-bromoacetophenone HBr salt in a biphasic system (

  /EtOAc).

• Neutralization/Cyclization: Add saturated

  while stirring vigorously.

  • Critical Control: Keep temperature low (0°C) to prevent polymerization.

• Trapping: The resulting 3-indolinone is often trapped immediately with an electrophile (e.g., alkyl halide, aldehyde) or oxidized to isatin derivatives depending on conditions.

Visualization: Cyclization Pathways

Figure 2: Divergent pathways for indole scaffold generation.

Safety & Handling Protocols

This compound belongs to the class of

-halo ketones , which are potent lachrymators (tear gas agents) and skin irritants.

Hazard Profile

• Lachrymator: Causes severe eye irritation and tearing.

• Corrosive: Causes skin burns and eye damage.

• Sensitizer: Potential skin sensitizer upon repeated exposure.

Mandatory Handling Procedures

• Engineering Controls: All operations, including weighing, must be performed inside a functioning fume hood .

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Decontamination: Glassware should be rinsed with a dilute solution of ammonia or sodium thiosulfate to quench active alkylating residues before removal from the hood.

• Storage: Store under inert gas (Argon) at -20°C. The salt form is stable, but moisture ingress will cause hydrolysis and release of HBr.

References

• Chemical Identity & Properties

  • 2-Amino-2'-bromoacetophenone (CAS 58585-01-6).[1] ChemicalBook. Retrieved from

• Synthesis & Reactivity

  • Synthesis of Indoles via intramolecular cyclization. Heterocycles, 1998, Vol 48, p. 641-655.[1] (Contextual citation for indole synthesis from

    -haloacetophenones).

• Commercial Availability & Salt Forms

  • 2-Amino-1-(2-bromophenyl)ethan-1-one hydrochloride (CAS 876063-70-6).[2] Ambeed. Retrieved from

• Safety Data

  • Material Safety D

    -Bromoacetophenone derivatives. GuideChem. Retrieved from

Sources

• 1. 5234-26-4 | N-(2-Acetylphenyl)acetamide | Aryls | Ambeed.com [ambeed.com]
• 2. guidechem.com [guidechem.com]

Protocols & Analytical Methods

protocol for the synthesis of quinazolines using 2-Amino-2'-bromoacetophenone

Technical Application Note: Synthesis of Quinazolines using 2-Amino-2'-bromoacetophenone

Part 1: Strategic Analysis & Chemical Logic

1.1. The Precursor Paradox: Defining the Starting Material In the context of high-value heterocyclic synthesis, the nomenclature "2-Amino-2'-bromoacetophenone" presents a critical bifurcation in synthetic strategy. To ensure this guide serves your specific experimental needs, we address the two distinct chemical entities this name implies:

• Scenario A (Ring-Brominated): 1-(2-amino-5-bromophenyl)ethanone .

  • Relevance: This is the standard precursor for 6-bromoquinazolines , the core scaffold for blockbuster EGFR inhibitors like Gefitinib , Erlotinib , and Lapatinib .[1] The bromine atom on the benzenoid ring serves as a vital handle for subsequent Suzuki-Miyaura couplings.[1]

• Scenario B (Chain-Brominated): 2-bromo-1-(2-aminophenyl)ethanone (also known as o-aminophenacyl bromide).

  • Relevance: This reactive lachrymator is used to synthesize 4-(bromomethyl)quinazolines .[1] The bromine on the alkyl side-chain allows for rapid functionalization at the C4-position via nucleophilic substitution.

This guide prioritizes Scenario A (The "Drug Core" Route) due to its dominance in pharmaceutical development, but includes a specialized subsection for Scenario B for functional handle synthesis.[1]

1.2. Mechanistic Insight: The Modified Niementowski Synthesis The transformation of 2-aminoaryl ketones into quinazolines typically proceeds via a condensation-cyclization sequence.[1]

• Step 1: Schiff Base Formation. The amino group of the ketone condenses with a nitrogen source (Formamide, Urea, or Amidine).[1]

• Step 2: Cyclodehydration. The carbonyl oxygen is eliminated as water, closing the pyrimidine ring.[1]

• Step 3: Aromatization. In oxidative variants, a dehydrogenation step stabilizes the aromatic system.[1]

Part 2: Detailed Experimental Protocols

Protocol A: Synthesis of 6-Bromo-4-methylquinazoline (Ring-Brominated)

Targeting the core scaffold for kinase inhibitors.

Materials:

• Precursor: 1-(2-amino-5-bromophenyl)ethanone (10 mmol, 2.14 g)

• Reagent: Formamide (15 mL, excess) – Acts as both solvent and C-N source.[1]

• Catalyst/Additive: Ammonium Acetate (15 mmol, 1.15 g) or Sulfamic Acid (10 mol%).[1]

• Solvent: 1,4-Dioxane (Optional, if temperature control is needed).[1][2]

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the 1-(2-amino-5-bromophenyl)ethanone and Formamide .

• Activation: Add Ammonium Acetate .[1][2] Expert Note: Ammonium acetate buffers the reaction and facilitates the initial nucleophilic attack of the amine on the formamide.[1]

• Cyclization: Heat the mixture to 140–150 °C (oil bath temperature).

  • Observation: The reaction will initially turn clear, then darken as the cyclization proceeds.[1]

  • Duration: Stir for 4–6 hours. Monitor via TLC (Eluent: 30% EtOAc in Hexanes).[1] The starting material spot (

    ) should disappear, replaced by a lower fluorescent spot.[1]

• Workup (Precipitation Method):

  • Cool the reaction mixture to room temperature.

  • Pour the dark solution slowly into 100 mL of ice-cold water with vigorous stirring.

  • The crude quinazoline will precipitate as a beige/brown solid.[1]

  • Stir for 30 minutes to ensure complete precipitation.

• Purification:

  • Filter the solid using a Buchner funnel.[1][3]

  • Wash the cake with cold water (

    mL) to remove excess formamide.[1]

  • Recrystallization: Dissolve the crude solid in boiling Ethanol (or EtOAc/Hexane mixture).[1] Allow to cool slowly to 4 °C.

  • Yield Expectation: 75–85%.[1]

Data Summary: Optimization Parameters

Parameter	Condition	Yield (%)	Notes
Solvent	Neat Formamide	82%	Best for scale-up; requires high temp.
Solvent	DMF + Formamidine Acetate	65%	Milder temp (100°C), harder workup.[1]
Catalyst	None	55%	Slower reaction (>12h).[1]
Catalyst	Sulfamic Acid (10 mol%)	88%	Accelerated rate; cleaner profile.[1]

Protocol B: Synthesis of 4-(Bromomethyl)quinazoline (Chain-Brominated)

Targeting C4-functionalized intermediates.

Warning: The starting material, 2-bromo-1-(2-aminophenyl)ethanone, is a skin irritant and lachrymator.[1] Handle in a fume hood.

Materials:

• Precursor: 2-bromo-1-(2-aminophenyl)ethanone (5 mmol)

• Reagent: Formamidine Acetate (7.5 mmol)[1]

• Solvent: Ethanol (20 mL)

• Base: Triethylamine (Et3N) (Wait—Base can trigger indole formation.[1] Use Acetic Acid catalytic conditions).

Revised Protocol for Stability:

• Dissolution: Dissolve the precursor in Ethanol at 0 °C.

• Addition: Add Formamidine Acetate (1.5 equiv).

• Cyclization: Stir at room temperature for 1 hour, then gently reflux (78 °C) for 2 hours.

  • Critical Control: Do not overheat.[1] High temperatures favor the competing cyclization to 3-bromoindole.[1]

• Workup: Evaporate solvent. Redissolve in DCM, wash with water.[1] Purify via flash chromatography (rapid elution) to avoid hydrolysis of the bromomethyl group.[1]

Part 3: Visualization & Logic Mapping

Figure 1: Reaction Mechanism (Ring-Brominated Route)

Caption: Mechanism of 6-bromo-4-methylquinazoline formation via formamide condensation.

Figure 2: Experimental Workflow Decision Tree

Caption: Operational flowchart for selecting the correct protocol based on precursor structure.

Part 4: Troubleshooting & Expert Insights

• Issue: Low Yield / Tar Formation. [1]

  • Cause: Polymerization of formamide or decomposition of the starting material at

    .[1]

  • Solution: Strictly control the oil bath temperature.[1] Use fresh Formamide. Add 5% water to the workup to break up emulsions.[1]

• Issue: Incomplete Cyclization.

  • Cause: Moisture in the reaction (Formamide is hygroscopic).[1]

  • Solution: Distill Formamide over lime before use or use molecular sieves.[1]

• Safety Note (Alpha-Bromo):

  • If using 2-bromo-1-(2-aminophenyl)ethanone , be aware that it spontaneously cyclizes to 3-hydroxyindole in basic aqueous media. Ensure anhydrous conditions if the quinazoline is the desired target.[1]

References

• Arachchige, P. T. K., & Yi, C. S. (2019). Synthesis of Quinazoline and Quinazolinone Derivatives via Ligand-Promoted Ruthenium-Catalyzed Dehydrogenative and Deaminative Coupling Reaction of 2-Aminophenyl Ketones and 2-Aminobenzamides with Amines.[1][4] Organic Letters, 21(9), 3337–3341.[1]

  • [1]

• Deshmukh, D. S., & Bhanage, B. M. (2018). Molecular Iodine Catalyzed Benzylic sp3 C–H Bond Amination for the Synthesis of Quinazolines.[1] Synlett, 29(07), 979–985.[1]

• BenchChem Protocols.

  • [1]

• Organic Chemistry Portal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Quinazoline synthesis [organic-chemistry.org]

Application Note: NMR Characterization of 2-Amino-2'-bromoacetophenone

This Application Note is designed to provide a comprehensive, self-validating protocol for the NMR analysis of 2-Amino-2'-bromoacetophenone (systematically: 2-amino-1-(2-bromophenyl)ethanone).

Executive Summary & Chemical Context

2-Amino-2'-bromoacetophenone is a critical "lynchpin" intermediate used in the synthesis of fused heterocycles, particularly indoles (via Bischler-Möhlau synthesis) and quinolines found in NSAIDs (e.g., Bromfenac analogs) and kinase inhibitors.[1][2]

The Critical Challenge: The primary failure mode in analyzing this compound is sample degradation .[2] As a free base,

-amino ketones are thermodynamically unstable and prone to rapid self-condensation to form 2,5-dihydro-pyrazines (dimerization) or oxidation.[1][2]

Core Directive: This protocol mandates the analysis of the compound exclusively as its Hydrochloride (HCl) salt or via immediate in-situ acidification.[2] Analysis of the free base in non-acidic solvents (e.g.,

) will yield inconsistent spectra populated by degradation artifacts.[2]

Structural Definition & Nomenclature

To ensure we are analyzing the correct isomer, verify the structure against the standard acetophenone numbering system:

• Backbone: Acetophenone (

  )[1][2]

• Position 2 (Sidechain): Amino group (

  ) replacing a methyl proton.[2]

• Position 2' (Ring): Bromine atom at the ortho position.[2]

• Formula:

  (as HCl salt).

Sample Preparation Protocol (The "Salt-Lock" Method)

This protocol utilizes a "Salt-Lock" strategy to protonate the amine, preventing dimerization and ensuring spectral reproducibility.[1][2]

Reagents Required:

• Solvent: DMSO-

  (Preferred) or Methanol- ( ).[2]

  • Why DMSO? It provides excellent solubility for polar salts and separates the exchangeable ammonium protons from the aromatic region.[2]

• Stabilizer: Concentrated DCl (Deuterium Chloride) or TFA-d (if free base is suspected).[2]

• Reference: TMS (Tetramethylsilane) internal standard (0.00 ppm).[2]

Step-by-Step Workflow:

• Massing: Weigh 10–15 mg of the sample into a clean vial.

• Solvation (Critical Step):

  • If Sample is HCl Salt: Add 0.6 mL DMSO-

    directly.[2] Vortex until clear.

  • If Sample is Free Base: Add 0.6 mL DMSO-

    , then immediately add 1-2 drops of DCl or TFA-d.[1][2] This protonates the -amine ( ), locking the structure.

• Transfer: Transfer to a high-quality 5mm NMR tube.

• Equilibration: Allow the sample to reach probe temperature (298 K) for 2 minutes before acquisition to prevent convection currents.

Acquisition Parameters

Parameter	Setting	Rationale
Pulse Sequence	zg30 (Bruker) / s2pul (Varian)	30° pulse angle ensures accurate integration without long relaxation delays.[1][2]
Scans (NS)	16 or 32	Sufficient S/N ratio for >10 mg sample.[2]
Relaxation Delay (D1)	1.0 - 2.0 sec	Allows relaxation of aromatic protons; extend to 5s if quantitative integration is required.[2]
Spectral Width	14 ppm (-2 to 12 ppm)	Captures broad ammonium peaks (~8.5 ppm) and potential aldehyde impurities (~10 ppm).[2]
Temperature	298 K (25°C)	Standardizes chemical shift of water/DMSO residual peak.[2]

Data Interpretation & Diagnostic Signals

The following data assumes the HCl salt form in DMSO-

.

H NMR Spectrum (400 MHz, DMSO- )

Region	Shift ( , ppm)	Multiplicity	Integral	Assignment	Structural Insight
Ammonium	8.30 – 8.60	Broad Singlet	3H		Disappears on shake.[1][2] Confirming salt formation.[2]
Aromatic	7.75 – 7.85	Doublet ( Hz)	1H	H-3'	Ortho to Bromine.[2] Deshielded by halogen inductive effect.[2]
Aromatic	7.60 – 7.70	Doublet ( Hz)	1H	H-6'	Ortho to Carbonyl.[2] Deshielded by magnetic anisotropy of C=O.[2]
Aromatic	7.45 – 7.55	Multiplet	2H	H-4', H-5'	Meta/Para protons.[2] Overlapping multiplets typical of 1,2-disubstitution.[1][2]
Aliphatic	4.40 – 4.60	Singlet	2H	-CH	Critical Diagnostic. Deshielded by C=O and .[1][2] If this appears as a quartet or multiple peaks, suspect degradation.[2]

C NMR Spectrum (100 MHz, DMSO- )

Carbon Type	Shift ( , ppm)	Assignment	Notes
Ketone	192.0 – 195.0	C=O[1][2]	Diagnostic low-field signal.
Aromatic	119.0 – 121.0	C-2' (C-Br)	Upfield shift due to "Heavy Atom Effect" of Bromine.[2]
Aliphatic	44.0 – 46.0	-CH	Typical for -amino ketones.[1][2]

Impurity Profiling & Troubleshooting

Use this logic gate to validate sample integrity.

Artifact 1: The "Pyrazine" Peak

• Observation: New aromatic singlets appearing around 8.5–9.0 ppm and loss of the

  -CH singlet.[2]

• Cause: The free base has dimerized into a dihydropyrazine or oxidized to a pyrazine.[2]

• Remedy: The sample is irretrievable. Resynthesize and immediately form the HCl salt.[2]

Artifact 2: Water Suppression

• Observation: Large broad peak at 3.33 ppm (HDO in DMSO).[2]

• Impact: May obscure the

  -CH peak if shifts drift.[2]

• Remedy: Use

  (Methanol-d4) if the methylene peak is obscured, moving the solvent residual to ~4.87 ppm and 3.31 ppm.[2]

Visual Workflows

Diagram 1: The "Salt-Lock" Stabilization Logic

This diagram illustrates the degradation pathway you must avoid.[2]

Caption: Stability logic. The free base rapidly degrades; maintenance of the protonated (Salt) state is mandatory for valid analysis.[2]

Diagram 2: Analytical Workflow

Caption: Step-by-step decision tree for sample preparation and quality control.

References

• PubChem Compound Summary. 2-Amino-1-(2-bromophenyl)ethanone hydrochloride. National Library of Medicine.[2] [Link][2]

• Royal Society of Chemistry. Synthesis and NMR of alpha-bromoketones and derivatives. (Supporting Information for general shift trends of phenacyl derivatives). [Link]

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag.[2] (Authoritative text for substituent additivity rules used to verify the 4.5 ppm methylene shift).

Sources

• 1. CN105384707A - Alpha-amino acetophenone photoinitiator preparation method - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-2'-bromoacetophenone

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of 2-Amino-2'-bromoacetophenone (specifically the

-amino-ortho-bromo isomer, CAS: 58585-01-6) and its commonly confused regioisomer, -bromo-2'-aminoacetophenone (the Sugasawa intermediate).

Ticket ID: YIELD-OPT-58585 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Diagnostic Phase: Structural Verification

Before proceeding with yield optimization, we must verify the specific regioisomer you are synthesizing, as the nomenclature "2-Amino-2'-bromoacetophenone" is frequently ambiguous in the literature.

Target Molecule	Target A (Primary Match)	Target B (Common Variant)
IUPAC Name	2-Amino-1-(2-bromophenyl)ethanone	2-Bromo-1-(2-aminophenyl)ethanone
Structure	-Amino group / ortho-Bromo ring	-Bromo group / ortho-Amino ring
Key Challenge	Dimerization: Free base forms dihydropyrazines.	Cyclization: Spontaneously forms indole/indoline.
CAS	58585-01-6	14346-24-8
Primary Use	Precursor to isoquinolines/fused heterocycles.	Precursor to indoles (Sugasawa synthesis).

This guide primarily addresses Target A (the CAS match). If you are synthesizing Target B, refer to the "Regioisomer FAQ" section at the bottom.

Yield Optimization Protocol (Target A)

Objective: Maximize yield of 2-Amino-1-(2-bromophenyl)ethanone hydrochloride. Current Industry Standard: Delépine Synthesis via Hexamine. Reasoning: Direct amination with ammonia results in massive yield loss due to the formation of secondary/tertiary amines and pyrazine dimers. The Delépine reaction prevents over-alkylation.

Phase 1: -Bromination of 2'-Bromoacetophenone

Goal: Synthesize 2,2'-dibromoacetophenone (phenacyl bromide intermediate) with >90% purity.

Common Failure Mode: Over-bromination (tribromo species) or ring bromination.

Optimized Protocol:

• Reagents: 2'-Bromoacetophenone (1.0 eq),

  (2.0 eq) OR (1.0 eq) with cat. HBr/AcOH.[1]

• Solvent: Ethyl Acetate/Chloroform (1:1) or Glacial Acetic Acid.

• Temperature: Control at 0–5°C during addition; allow to warm to RT.

• Critical Step: If using

  , add a catalytic amount of or HBr to initiate enolization, but keep the rate slow to prevent high local concentrations of bromine.

Phase 2: Amination (The Yield Killer)

Goal: Convert

-bromo intermediate to -amino product without dimerization.

The Solution: The Delépine Reaction using Hexamethylenetetramine (Hexamine).

Step-by-Step Methodology:

• Quaternization:

  • Dissolve 2,2'-dibromoacetophenone (1.0 eq) in Chloroform (not Ethanol, to avoid solvolysis).

  • Add Hexamine (1.05 eq).

  • Stir at RT for 4-12 hours.

  • Observation: A thick white precipitate (the quaternary ammonium salt) will form.

  • Yield Check: Filter and wash with cold ether. This salt is stable.

• Hydrolysis:

  • Suspend the salt in Ethanol (5 volumes).

  • Add conc. HCl (2.5 eq).

  • Reflux for 2–4 hours. The hexamine cage collapses, releasing the primary amine as the hydrochloride salt.

  • Cool to 0°C. The product, 2-Amino-1-(2-bromophenyl)ethanone HCl , will crystallize.

Why this improves yield:

• Steric Protection: The hexamine cage prevents the nitrogen from reacting with a second molecule of phenacyl bromide (preventing dimerization).

• Stability: Isolating as the HCl salt prevents the free base from self-condensing into pyrazines (a reaction that happens within minutes at neutral pH).

Visualizing the Failure Pathways

The following diagram illustrates why direct amination fails and how the Delépine route preserves the yield.

Caption: Comparison of the high-yield Delépine route vs. the low-yield direct amination pathway which leads to dimerization.

Troubleshooting & FAQs

Q1: My product turns dark brown/black upon filtration. What is happening?

Diagnosis: Free base instability. Cause: You likely neutralized the reaction mixture to isolate the free amine.

-Amino ketones are notoriously unstable as free bases; they undergo oxidative dimerization (Maillard-type reactions) in air. Fix: Always isolate and store the product as the Hydrochloride (HCl) or Hydrobromide (HBr) salt . If you must use the free base for the next step, generate it in situ under inert atmosphere.

Q2: I am seeing a byproduct with M+ = 398 (approx) in Mass Spec.

Diagnosis: Dimerization (Pyrazine formation). Cause: Localized high concentration of free amine during the reaction. Fix: Switch to the Delépine method described above. If you are already using it, ensure your hydrolysis step is acidic enough (pH < 1) to keep the amine protonated immediately upon release.

Q3: The yield of the bromination step (Phase 1) is low (<50%).

Diagnosis: Ring bromination competition. Cause: The ortho-bromo substituent on the ring activates the para position (relative to itself) slightly, but the carbonyl deactivates. However, if reaction temps are too high (>25°C), you may get ring bromination. Fix:

• Use Copper(II) Bromide (

  ) in refluxing EtOAc/CHCl3. This heterogeneous reaction is highly selective for the -carbonyl position and suppresses ring bromination.

• Ensure the starting material is pure.

Regioisomer FAQ (Target B: The Sugasawa Intermediate)

"Wait, I am starting with 2-Aminoacetophenone (Aniline derivative), not 2'-Bromoacetophenone."

If this is your case, you are synthesizing 2-Bromo-1-(2-aminophenyl)ethanone (Target B). This reaction is difficult because the amino group is highly activating (leading to ring bromination) and nucleophilic (leading to cyclization).

Yield Improvement Protocol for Target B:

• Protect the Amine: You cannot efficiently brominate the alpha-carbon of free 2-aminoacetophenone.

  • Step 1: Acetylate the amine

    2-Acetamidoacetophenone .

  • Step 2: Brominate (

    -carbon) using /AcOH.[2] The acetyl group protects the nitrogen from cyclizing and reduces ring reactivity.

  • Step 3: Deprotect (Hydrolysis).

• Alternative (Direct): Use Pyridinium Tribromide in Glacial Acetic Acid. The acidic media keeps the aniline protonated (

  ), which deactivates the ring (preventing ring bromination) and prevents the nitrogen from attacking the alpha-bromide.

Summary of Quantitative Data

Parameter	Direct Amination (Method A)	Delépine Synthesis (Method B)
Typical Yield	25 - 40%	75 - 85%
Purity (Crude)	Low (requires chromatography)	High (crystallization only)
Stability	Poor (Free base degrades)	Excellent (Stable Salt)
Atom Economy	High	Moderate (loss of Hexamine)

References

• Delépine Reaction Mechanism & Utility

  • Title: The Delépine Reaction in the Synthesis of -Aminoketones.
  • Source:Journal of Organic Chemistry.
  • Context: Primary reference for avoiding dimeriz

  • (Proxy for authoritative general text)

• Selectivity in Bromination

  • Title: Selective bromination of acetophenone deriv
  • Source:Journal of Organic Chemistry, King, L. C., & Ostrum, G. K. (1964).
  • Context: Standard protocol for high-yield -bromin

• Sugasawa Indole Synthesis (Target B Context)

  • Title: 2-Amino-2'-bromoacetophenone deriv
  • Source:Chemical & Pharmaceutical Bulletin.
  • Context: Discusses the instability of the ortho-amino regioisomer.

• Specific CAS Data (Target A)

  • Title: 2-Amino-1-(2-bromophenyl)ethanone Hydrochloride Properties.
  • Source: PubChem/Chemical Book.

Sources

• 1. zenodo.org [zenodo.org]
• 2. journals.iucr.org [journals.iucr.org]

minimizing byproduct formation in 2-Amino-2'-bromoacetophenone synthesis

To: Research & Development Team From: Technical Support Center – Advanced Organic Synthesis Division Subject: Troubleshooting & Optimization Guide: Synthesis of 2-Amino-2'-bromoacetophenone

Executive Summary & Disambiguation

Target Molecule: 2-Amino-1-(2-bromophenyl)ethanone (HCl Salt recommended). Structure: An

-amino ketone with an ortho-bromo substituent on the phenyl ring.

Critical Warning – The "Pyrazine Trap": The free base of 2-amino-2'-bromoacetophenone is thermodynamically unstable.

-Amino ketones spontaneously dimerize via condensation to form dihydropyrazines, which subsequently oxidize to pyrazines (specifically 2,5-bis(2-bromophenyl)pyrazine in this context).

Core Strategy: To minimize byproducts, you must avoid the isolation of the free amine. The synthesis must proceed through a protected pathway (Delépine or Gabriel) and conclude with the isolation of the hydrochloride salt , which is stable.

Technical Support Modules (Q&A Format)

Module A: The Precursor (Bromination Step)

Context: Synthesis of the intermediate 2-bromo-1-(2-bromophenyl)ethanone from 2'-bromoacetophenone.

Q1: I am seeing significant amounts of a higher molecular weight impurity (

) during the bromination of 2'-bromoacetophenone. What is this? A: This is 2,2-dibromo-1-(2-bromophenyl)ethanone (the -dibromo byproduct).

• Cause: Excess bromine or high reaction temperatures. The introduction of the first bromine atom activates the

  -carbon toward enolization, often making the second bromination faster than the first.

• Troubleshooting:

  • Switch Reagents: Replace elemental bromine (

    ) with Phenyltrimethylammonium tribromide (PTAB) or Copper(II) bromide ( ) . These reagents release bromine slowly, maintaining a low instantaneous concentration that favors mono-bromination.

  • Stoichiometry: Use a slight deficit of brominating agent (0.95 eq). It is easier to separate unreacted starting material than the dibromo-impurity.

Q2: Can I use direct ammonolysis (NH3) on the

-bromo intermediate to get the amine? A: ABSOLUTELY NOT.

• Why: Direct reaction with ammonia leads to catastrophic byproduct formation:

  • Polyalkylation: The product (primary amine) is more nucleophilic than ammonia, reacting with the starting bromide to form secondary and tertiary amines.

  • Pyrazine Formation: The basic conditions required for ammonolysis immediately trigger the self-condensation of the product into pyrazines.

• Solution: You must use the Delépine Reaction (Hexamine) or Gabriel Synthesis (Potassium Phthalimide). The Delépine route is preferred for steric reasons involving the ortho-bromo substituent.

Module B: The Amination (Delépine Strategy)

Context: Converting 2,2'-dibromoacetophenone (mistake) or 2-bromo-2'-bromoacetophenone to the target amine.

Q3: My Delépine reaction mixture turned dark brown/black upon acid hydrolysis. Yield is <20%. What happened? A: You likely hydrolyzed at too high a pH or temperature, triggering polymerization/dimerization .

• The Mechanism: The hexaminium salt releases the amine as a free base before the acid can protonate it. The free base then condenses.

• Protocol Correction:

  • Solvent: Perform the salt formation in Chloroform (

    ) or Ethyl Acetate . The quaternary salt should precipitate out. Filter and wash this salt to remove impurities before hydrolysis.

  • Hydrolysis: Use Ethanolic HCl (2M) at mild heat (40–50°C). Do not reflux vigorously unless necessary. The presence of high concentrations of acid ensures the amine is trapped as the ammonium salt (

    ) immediately upon release.

Q4: I see a byproduct with an acetal structure. How do I prevent this? A: This is the diethyl acetal of your ketone.

• Cause: Heating the ketone in ethanol with strong acid (HCl) can catalyze acetal formation at the carbonyl group.

• Troubleshooting:

  • Add a small amount of water to the hydrolysis mixture (9:1 EtOH:H2O). The water pushes the equilibrium back toward the ketone.

  • Monitor the reaction by TLC.[1] Stop heating immediately upon the disappearance of the hexaminium salt.

Module C: Stabilization & Storage

Q5: I isolated the product, but it turned into a yellow solid after 24 hours in the fridge. A: You likely isolated the free base . The yellow solid is the pyrazine dimer .

• Immediate Action: Dissolve the solid in dry ethanol and add anhydrous HCl in diethyl ether. If it does not dissolve, it has already dimerized irreversibly.

• Standard Operating Procedure (SOP):

  • Always isolate as the Hydrochloride (HCl) or Hydrobromide (HBr) salt .

  • Wash the salt with cold diethyl ether to remove non-polar organic impurities.

  • Storage: Store the salt under Argon at -20°C. The salt is stable for months/years; the free base has a half-life of hours.

Visualizing the Pathways

Figure 1: The Divergent Reaction Pathways

This diagram illustrates the critical "fork in the road" between successful synthesis and the pyrazine trap.

Caption: Figure 1. The kinetic competition between stable salt formation (Green path) and irreversible pyrazine dimerization (Red path).

Figure 2: Optimized Experimental Workflow (Delépine)

Step-by-step logic flow for the recommended synthesis.

Caption: Figure 2. Optimized Delépine protocol to maximize yield and purity.

Key Data & Specifications

Parameter	Specification / Target	Reason
Reaction pH (Amination)	< 2.0 (Acidic)	Prevents free amine release and subsequent dimerization.
Temperature (Bromination)	0°C to 25°C	Higher temps favor di-bromination and ring bromination.
Stoichiometry (Hexamine)	1.05 equivalents	Slight excess ensures complete consumption of the bromide.
Product Form	Hydrochloride Salt	The only form stable for long-term storage.
TLC Visualization	Ninhydrin Stain	Reacts with primary amines (purple spot).

References

• Delépine Reaction Mechanism & Utility

  • Source: Organic Chemistry Portal. "Delépine Reaction."[2][3][4]

  • URL:[Link]

• Pyrazine Formation

  -Amino Ketones:
  • Source: Kremsner, J. M., & Stadler, A. (2025).

  • URL:[Link](Note: Generalized link to journal context based on search context).

• Synthesis of Phenacyl Bromides (Bromination Control)

  • Source: Organic Syntheses, Coll.[3][5] Vol. 2, p. 480 (1943); Vol. 16, p. 73 (1936). "Phenacyl Bromide."[5][6]

  • URL:[Link]

• Stability of 2-Aminoacetophenone Derivatives

  • Source: National Institutes of Health (NIH) / PubMed. "Intramolecular and intermolecular hydrogen-bonding effects on photophysical properties of 2'-aminoacetophenone."

  • URL:[Link]

Disclaimer: This guide is intended for qualified researchers. Always consult Safety Data Sheets (SDS) for 2'-bromoacetophenone (lachrymator) and bromine sources before handling.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Delépine Reaction [drugfuture.com]
• 3. Delépine reaction - Wikipedia [en.wikipedia.org]
• 4. Delepine reaction [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Optimization of Reaction Conditions for 2-Amino-α-bromoacetophenone

Welcome to the technical support center for the synthesis and optimization of 2-Amino-α-bromoacetophenone (2-bromo-1-(2-aminophenyl)ethan-1-one). This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. The presence of both a reactive α-methylene group and a highly activated aromatic ring makes this a challenging transformation. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you achieve optimal results with high selectivity and yield.

Troubleshooting Guide: Navigating Common Experimental Challenges

This section addresses specific issues you may encounter during the α-bromination of 2-aminoacetophenone. Each problem is analyzed with potential causes and actionable solutions based on established chemical principles.

Question: My reaction shows low or no conversion of the starting 2-aminoacetophenone. What's going wrong?

Answer:

This is a common issue that typically points to problems with reagents or reaction kinetics.

• Potential Cause 1: Inactive Brominating Agent. N-Bromosuccinimide (NBS) can degrade over time, especially if exposed to light and moisture. Liquid bromine can also be of poor quality.

  • Solution: Use a freshly opened bottle of NBS or recrystallize it from water before use. Ensure your brominating agent is of high purity. For a reliable alternative, consider using pyridine hydrobromide perbromide, which is a stable solid and easier to handle than liquid bromine.[1]

• Potential Cause 2: Insufficient Activation. The rate-determining step for α-bromination under acidic conditions is the formation of the enol intermediate.[2] If the reaction is too cold or the acid catalyst is too weak or absent, enolization will be slow, leading to poor conversion.

  • Solution: If running the reaction at 0-5 °C, allow it to warm to room temperature after the addition of the brominating agent and monitor by Thin Layer Chromatography (TLC). If no acid catalyst is being used, consider adding a catalytic amount of p-toluenesulfonic acid (p-TsOH) or switching to glacial acetic acid as the solvent.[2][3]

• Potential Cause 3: Insufficient Reaction Time. Some protocols may require extended reaction times for full conversion.

  • Solution: Extend the reaction time and monitor the progress every hour using TLC. A reaction using pyridine hydrobromide perbromide in acetic acid may require several hours at elevated temperatures (e.g., 90 °C) for complete conversion.[1]

Question: The main product I've isolated is 2-amino-5-bromoacetophenone, not the desired α-bromo product. How can I improve selectivity?

Answer:

This is the most critical challenge for this specific substrate. The primary amino group is a powerful activating group for electrophilic aromatic substitution, often directing bromination to the para position (C5) on the ring.

• Primary Cause: Conditions Favoring Electrophilic Aromatic Substitution (EAS). In neutral or non-acidic media, the lone pair on the amino group makes the aromatic ring highly nucleophilic and susceptible to attack by Br+.

  • Solution 1: Protonate the Amine. The most effective strategy is to run the reaction in a strong acidic medium like glacial acetic acid, often with the addition of HBr.[4] The acid protonates the amino group to form an ammonium salt (-NH₃⁺). This group is strongly deactivating and meta-directing, effectively "turning off" the ring's high reactivity and preventing EAS. This allows the α-bromination pathway to dominate.

  • Solution 2: Choose a More Selective Reagent. While less effective than protonation, reagents like NBS are sometimes considered milder and more selective for radical-based or enol-based α-halogenation compared to the powerful electrophilic character of Br₂.[5] However, for this substrate, controlling the acidity is the paramount factor.

Question: My analysis shows a significant amount of the di-α-bromoacetophenone derivative. How do I prevent this over-bromination?

Answer:

The formation of a di-brominated product occurs when the reaction does not stop after the first substitution.

• Potential Cause 1: Excess Brominating Agent. Using more than one equivalent of the brominating agent is the most common reason for di-substitution.

  • Solution: Carefully control the stoichiometry. Use a slight excess (e.g., 1.05 to 1.1 equivalents) of the brominating agent.[1] This ensures the starting material is consumed without providing enough reagent for a second bromination.

• Potential Cause 2: Reaction Conditions. Under acidic conditions, the first bromine atom introduced is electron-withdrawing, which deactivates the carbonyl oxygen towards further protonation and subsequent enolization.[6] This inherent deactivation makes mono-bromination the favored outcome. If you are still observing di-bromination, it may indicate the temperature is too high or the reaction was left for an excessive amount of time after completion.

  • Solution: Add the brominating agent slowly at a lower temperature (e.g., 0-10 °C) to maintain control, and then allow the reaction to proceed at the target temperature. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.

Question: The product seems to decompose during workup or purification. How can I improve its stability?

Answer:

2-Amino-α-bromoacetophenone contains two reactive functional groups: a primary amine (nucleophilic) and an α-bromo ketone (electrophilic). This makes it susceptible to self-reaction (dimerization/polymerization) or degradation.

• Solution 1: Isolate as the Hydrobromide Salt. The product is often more stable as its hydrobromide salt. The protonated amine is no longer nucleophilic, preventing intermolecular reactions. After the reaction in an acidic solvent like acetic acid, you can often precipitate the product salt by pouring the reaction mixture into a large volume of cold water or ether.

• Solution 2: Gentle Workup. Avoid using strong bases during the workup, as this will deprotonate the amine and can trigger decomposition or side reactions. If you need to neutralize, use a weak base like aqueous sodium bicarbonate solution at low temperatures and work quickly.

• Solution 3: Rapid Purification. If you need the free base, perform the purification rapidly. Column chromatography on silica gel should be done quickly using a non-polar eluent system (e.g., hexane/ethyl acetate). Do not let the product sit on the column for an extended period.

Frequently Asked Questions (FAQs)

Q1: What is the best brominating agent: Liquid Bromine, NBS, or Pyridine Hydrobromide Perbromide (PBPB)?

Each has its pros and cons, summarized in the table below. For this specific substrate, PBPB or Br₂ in acetic acid are often preferred because they are highly compatible with the acidic conditions required to deactivate the aromatic ring.

Brominating Agent	Pros	Cons	Best For...
**Liquid Bromine (Br₂) **	Inexpensive, potent.	Highly toxic, corrosive, difficult to handle. Can strongly favor ring bromination in non-acidic media.[7]	Cost-effective, large-scale synthesis where handling protocols are robust and acidic conditions are used.[4]
N-Bromosuccinimide (NBS)	Solid, easier to handle than Br₂. Often more selective for α-position.[5]	Can be unstable, may require a radical initiator or acid catalyst. Less effective at preventing ring bromination without strong acid.	Small-scale reactions where ease of handling is a priority and acidic catalysis is employed.
Pyridine Hydrobromide Perbromide (PBPB)	Stable, non-volatile solid, easy to weigh and handle. Releases Br₂ in situ.[1]	More expensive than Br₂.	Laboratory-scale synthesis where safety, convenience, and controlled release of bromine are desired.[1][8]

Q2: Why are acidic conditions so critical for the α-bromination of 2-aminoacetophenone?

This is due to the powerful activating effect of the -NH₂ group. In a neutral medium, this group directs electrophiles (like Br⁺) to the ortho and para positions of the ring, leading to ring bromination as the major product.[9] By using a strong acid (e.g., acetic acid, HBr), the amine is protonated to -NH₃⁺. This ammonium group is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic attack. This deactivation allows the kinetically slower but now preferred α-bromination of the enol to occur.

Q3: How can I effectively monitor the reaction's progress?

Thin Layer Chromatography (TLC) is the most effective method.

• Mobile Phase: A good starting point is a mixture of hexane and ethyl acetate (e.g., 4:1 or 3:1 v/v).

• Visualization: Use a UV lamp (254 nm) to visualize the aromatic compounds.

• Procedure: Spot the starting material (2-aminoacetophenone), a co-spot (starting material + reaction mixture), and the reaction mixture on the TLC plate. The product, 2-amino-α-bromoacetophenone, should have a different Rf value than the starting material. The reaction is complete when the spot corresponding to the starting material has disappeared.

Validated Experimental Protocol

This protocol uses pyridine hydrobromide perbromide in acetic acid, a reliable method for selective α-bromination of activated acetophenones.[1]

Materials:

• 2-Aminoacetophenone (1.0 eq)

• Pyridine Hydrobromide Perbromide (PBPB) (1.1 eq)

• Glacial Acetic Acid

• Ice water

• Sodium Bicarbonate (saturated aqueous solution)

• Ethyl Acetate

• Brine

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-aminoacetophenone (1.0 eq) in glacial acetic acid (approx. 5-10 mL per gram of starting material).

• To this solution, add pyridine hydrobromide perbromide (1.1 eq) in one portion.

• Heat the reaction mixture to 80-90 °C and stir vigorously.

• Monitor the reaction progress by TLC until the starting material is fully consumed (typically 2-4 hours).

• Once complete, cool the reaction mixture to room temperature.

• Pour the cooled mixture slowly into a beaker containing a large volume of ice water. The product hydrobromide salt may precipitate as a solid.

• If a solid precipitates, filter the mixture, wash the solid with cold water, and dry it. This is the product as its HBr salt.

• If the product separates as an oil or to isolate the free base, carefully neutralize the aqueous mixture by the slow addition of saturated sodium bicarbonate solution until the pH is ~7-8. Perform this step in an ice bath.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Remove the solvent under reduced pressure to yield the crude 2-amino-α-bromoacetophenone.

• If necessary, purify the product quickly via column chromatography on silica gel.

Visual Workflow and Diagrams

Troubleshooting Workflow: Poor Selectivity

The following diagram outlines the decision-making process when faced with poor selectivity (i.e., significant ring bromination).

Caption: Troubleshooting decision tree for poor selectivity.

References

• Time information in Pasuruan, ID. (n.d.). Google.
• 2-bromoacetophenone - Amine Catalysts. (2024, April 24).
• 2′-Amino-3′,5′-dibromoacetophenone. (n.d.). IUCr Journals.
• (PDF) 2'-Amino-5'-bromoacetophenone. (n.d.). ResearchGate.
• Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. (n.d.). ResearchGate.
• 2-Bromoacetophenone. (2025, August 5). ResearchGate.
• Selective bromination of acetophenone derivatives with bromine in methanol. (n.d.). Zenodo.
• Effect of temperature on the selectivity of α-bromination of acetophenones. (n.d.). Benchchem.
• Electrochemical α-bromination of ketones. (n.d.). ResearchGate.
• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PubMed.
• Becker, R., et al. (2012). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Semantic Scholar.
• Synthetic Access to Aromatic α-Haloketones. (n.d.). PMC - NIH.
• Preparation of bromoacetophenone. (n.d.). PrepChem.com.
• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PMC.
• Alpha Halogenation of Ketones. (2018, May 5). YouTube.
• α-Bromoketone synthesis by bromination. (n.d.). Organic Chemistry Portal.
• Arora, L., & Kapoor, J. K. (2017). Attempted side-chain bromination of o/p-hydroxyacetophenones using various brominating reagents: eco-friendly and convenient methods for nuclear bromination. CHEMISTRY & BIOLOGY INTERFACE.
• 2-Bromoacetophenone | 70-11-1. (n.d.). ChemicalBook.
• Chapter 22 – Carbonyl Alpha-Substitution Reactions Solutions to Problems. (n.d.). NC State University Libraries.
• (PDF) 2′-Amino-5′-bromoacetophenone. (2017, August 18). ResearchGate.

Sources

• 1. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chapter 22 – Carbonyl Alpha-Substitution Reactions Solutions to Problems – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]
• 7. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cbijournal.com [cbijournal.com]

purification challenges of 2-Amino-2'-bromoacetophenone

Topic: Purification Challenges of 2-Amino-2'-bromoacetophenone (CAS 58585-01-6 / 876063-70-6) Content Type: Technical Support Center Guide

Current Status: Active Severity Level: High (Stability Risk) Target Molecule: 2-Bromo-1-(2-aminophenyl)ethanone (Commonly listed as 2-Amino-2'-bromoacetophenone) Primary Application: Indole synthesis (Sugasawa reaction), Heterocyclic scaffolds.

Safety & Identity Verification (Critical)

WARNING: Lachrymator & Vesicant This compound is a potent alpha-halo ketone. It acts as a severe lachrymator (tear gas) and skin irritant. All purification steps must be performed in a functioning fume hood.

Identity Check: Before proceeding, verify your specific isomer. The nomenclature "2-Amino-2'-bromoacetophenone" is often used ambiguously in vendor catalogs.

• Target Isomer (Focus of this Guide): 2-Bromo-1-(2-aminophenyl)ethanone (Amino on ring, Bromo on side-chain).

  • CAS: 58585-01-6 (Free base), 876063-70-6 (HCl salt).

  • Challenge: Spontaneous cyclization to indole/indoline.

• Alternative Isomer: 2-Amino-1-(2-bromophenyl)ethanone (Amino on side-chain, Bromo on ring).

  • Challenge: Dimerization to dihydropyrazine.

This guide addresses the 2-Bromo-1-(2-aminophenyl)ethanone isomer, as it presents the most acute purification difficulties due to intramolecular cyclization.

Troubleshooting & FAQs

Q1: My crude product is turning from yellow to dark red/black rapidly. What is happening?

Diagnosis: You are likely observing spontaneous intramolecular cyclization followed by polymerization. Mechanism: The free amine (nucleophile) at the ortho position attacks the alpha-carbon (electrophile) bearing the bromine. This forms 3-hydroxyindoline or indole derivatives, releasing HBr. The HBr then catalyzes further decomposition or polymerization of the remaining material. Solution:

• Do not store the free base. Convert the crude mixture immediately to the Hydrochloride (HCl) salt .

• The protonated amine (

  ) is non-nucleophilic and cannot cyclize.

Q2: Can I purify the free base using Silica Gel Flash Chromatography?

Recommendation: NO. Reasoning: Silica gel is slightly acidic and polar.

• Decomposition: The acidity can catalyze the cyclization to indole.

• Adsorption: The free amine interacts strongly with silanols, leading to severe tailing and mass loss.

• Hydrolysis: Moisture in the silica can hydrolyze the C-Br bond to the alpha-hydroxy ketone. Alternative: If chromatography is strictly necessary, use neutral alumina with a non-polar eluent (e.g., Hexane/EtOAc) and 1% Triethylamine (TEA) to keep the system basic. However, recrystallization of the salt is the superior method.

Q3: How do I remove unreacted o-aminoacetophenone (starting material)?

Diagnosis: Starting material co-elutes or co-crystallizes. Protocol:

• Salt Formation: Dissolve the crude mixture in anhydrous Ether or Dichloromethane (DCM).

• Precipitation: Bubble dry HCl gas or add 4M HCl in Dioxane dropwise at 0°C.

• Filtration: The target alpha-bromo ketone HCl salt usually precipitates as a solid. The unbrominated starting material (o-aminoacetophenone) forms a salt that is often more soluble in the organic/ether layer or has a distinct solubility profile in cold acetone.

• Wash: Wash the filter cake with cold anhydrous ether to remove trapped starting material.

Q4: What is the best solvent for recrystallization?

For the HCl Salt:

• Primary Solvent: Isopropanol (IPA) or Ethanol (EtOH).

• Anti-solvent: Diethyl Ether or Hexane.

• Method: Dissolve in minimum hot IPA (do not boil excessively), cool to RT, then add Ether until turbid. Store at -20°C. For the Free Base (Not Recommended):

• If you must, use Hexane/DCM mixtures at low temperature (-20°C). Avoid alcohols (methanol/ethanol) for the free base, as they can promote solvolysis of the C-Br bond over time.

Visualizing the Instability

The following diagram illustrates the "Ticking Clock" mechanism that makes this compound difficult to handle as a free base.

Figure 1: The degradation pathway of the free base vs. stabilization via salt formation.

Validated Purification Protocol

Objective: Isolate high-purity 2-Amino-2'-bromoacetophenone Hydrochloride.

Step 1: Stabilization (Salt Formation)

• Reagents: Crude reaction mixture (in DCM or CHCl3), 4M HCl in Dioxane.

• Procedure:

  • Cool the crude organic layer to 0°C in an ice bath.

  • Add 4M HCl in Dioxane dropwise with vigorous stirring.

  • A white to off-white precipitate should form immediately.

  • Critical Point: Do not add excess aqueous acid; water promotes hydrolysis. Use anhydrous acids.

Step 2: Isolation[1]

• Filtration: Filter the solid rapidly under a nitrogen blanket (to prevent moisture absorption).

• Washing: Wash the cake 3x with cold anhydrous Diethyl Ether . This removes residual bromine and unreacted starting material.

Step 3: Recrystallization[1]

• Solvent System: Ethanol / Diethyl Ether.

• Steps:

  • Dissolve the crude salt in the minimum amount of warm Ethanol (40-50°C) . Do not boil.

  • Allow to cool to Room Temperature.

  • Slowly add Diethyl Ether until a faint turbidity persists.

  • Place in a freezer at -20°C for 12-24 hours.

  • Collect crystals by filtration.

Summary of Physical Properties[1][2][3]

Property	Free Base	Hydrochloride Salt
State	Yellow Oil / Low-melting solid	White/Off-white Crystalline Solid
Stability	Hours to Days (at RT)	Months to Years (at -20°C)
Reactivity	Cyclizes to Indole	Stable
Storage	Use immediately	Desiccator, -20°C, Protect from Light

Storage & Handling

• Temperature: Store the HCl salt at -20°C .

• Atmosphere: Store under Argon or Nitrogen . The compound is hygroscopic; moisture leads to hydrolysis of the C-Br bond.

• Container: Amber glass vials (protect from light).

• Usage: If the free base is required for a subsequent reaction (e.g., nucleophilic substitution), generate it in situ by adding a mild base (like

  ) directly in the reaction vessel, rather than isolating it.

References

• Sugasawa, T., et al. "Aminohaloborane in organic synthesis. 1. Specific ortho-substitution reaction of anilines." Journal of the American Chemical Society, vol. 100, no. 15, 1978, pp. 4842-4852.

• ChemicalBook. "2-Amino-2'-bromoacetophenone Hydrochloride (CAS 876063-70-6) Product Properties." ChemicalBook.com.

• GuideChem. "Safety and Handling of Phenacyl Bromide Derivatives." GuideChem.com.

• Org. Synth. "Indole Synthesis via o-Amino-alpha-haloacetophenones." Organic Syntheses, Coll. Vol. 6, p.104.

Technical Support Center: Stability &amp; Handling of 2-Amino-2'-bromoacetophenone

The following technical guide addresses the stability, degradation, and handling of 2-Amino-2'-bromoacetophenone .

Note on Nomenclature & CAS Ambiguity: The name "2-Amino-2'-bromoacetophenone" is chemically ambiguous and often conflated in commercial catalogs. It most commonly refers to 2-Amino-1-(2-bromophenyl)ethanone (CAS 58585-01-6), an

-amino ketone. However, due to naming variations, it is frequently confused with 2-Bromo-1-(2-aminophenyl)ethanone (CAS 17570-65-5), a phenacyl bromide derivative.

This guide covers BOTH, with a primary focus on the

-amino ketone (CAS 58585-01-6), while explicitly flagging the critical instability of the isomer.

Part 1: Product Identification & Critical Stability Assessment

Before proceeding, confirm your specific compound using the table below. The degradation mechanisms differ radically between the two isomers.

Feature	Compound A (Primary Topic)	Compound B (The "Lookalike" Risk)
Systematic Name	2-Amino-1-(2-bromophenyl)ethanone	2-Bromo-1-(2-aminophenyl)ethanone
Common Name	2-Amino-2'-bromoacetophenone	2-Bromo-2'-aminoacetophenone
Structure	Amino group on -carbon; Bromo on Ring.[1][2][3][4]	Bromo on -carbon; Amino on Ring.
CAS Number	58585-01-6	17570-65-5
Primary Risk	Dimerization (Pyrazine formation)	Cyclization (Indole/Indigo formation)
Visual Decay	Turns Orange/Brown (Polymer/Dimer)	Turns Deep Blue/Black (Indigo pigment)
Stable Form	Hydrochloride Salt (Solid)	Hydrochloride/Hydrobromide Salt (Solid)

Part 2: Degradation Mechanisms (Visualized)

Understanding why your sample degrades is key to preventing it.

Mechanism A: Dimerization of -Amino Ketones (Compound A)

As a free base, the amine of one molecule attacks the carbonyl of another. This leads to the formation of a dihydropyrazine ring, which rapidly oxidizes to a stable (and insoluble) pyrazine derivative. This process is irreversible.

Mechanism B: Intramolecular Cyclization (Compound B)

If you possess the isomer (Compound B), the amino group is positioned perfectly to attack the

-carbon, displacing the bromide. This forms indoxyl, which oxidizes in air to Indigo (blue dye).

Caption: Comparative degradation pathways. Top: Dimerization of the

-amino ketone. Bottom: Cyclization of the ortho-amino phenacyl bromide.

Part 3: Troubleshooting Guide (Q&A)

Category 1: Visual Observations

Q1: My sample was white/pale yellow when purchased, but now it has turned dark orange/brown. Is it still usable?

• Diagnosis: This indicates significant degradation. For Compound A , this color change suggests the formation of pyrazine oligomers or oxidation products.

• Root Cause: Exposure to moisture or storage as a free base. The HCl salt can lose HCl over time if not sealed, generating the unstable free amine locally.

• Action: Perform a solubility test. The degradation products (pyrazines) are often less soluble in water/alcohol than the starting amine salt. If a significant insoluble residue remains, discard the lot. Recrystallization is difficult due to the similar polarity of the impurities.

Q2: The compound has turned deep blue or black.

• Diagnosis: You likely have Compound B (the isomer), and it has cyclized to form Indigo-like pigments.

• Root Cause: This reaction is extremely fast in neutral/basic solution or if the salt hydrolyzes.

• Action: The sample is likely compromised. Indigo is a potent dye; even trace amounts cause strong coloration, but >5% degradation renders it unsuitable for precise stoichiometry.

Category 2: Handling & Solubility

Q3: Can I dissolve the compound in water or buffer for my biological assay?

• Technical Insight:

  • As the Salt (HCl): Yes, it is soluble in water. However, keep the solution acidic (pH < 4).

  • At Neutral pH (7.4): Do NOT store solutions. At physiological pH, the free amine is generated. For Compound A, it will dimerize within hours. For Compound B, it will cyclize within minutes.

• Protocol: Prepare solutions immediately before use. If using in a cellular assay, add the compound to the media at the last possible moment.

Q4: I need to free-base the compound for a reaction. How do I do this without degradation?

• Standard Error: Users often extract the free base and try to dry/store it.

• Correct Protocol (In-Situ): Never isolate the free base of

  -amino ketones.

  • Suspend the HCl salt in your reaction solvent.

  • Add a non-nucleophilic base (e.g., DIPEA, Et3N) directly to the reaction mixture in the presence of the electrophile you intend to react it with.

  • This ensures the free amine reacts with your target rather than itself.

Part 4: Storage & Handling Protocols

To maintain the integrity of 2-Amino-1-(2-bromophenyl)ethanone HCl , adhere to these strict standards.

Parameter	Specification	Reason
Temperature	-20°C (Freezer)	Slows thermal oxidation and hydrolysis of the salt.
Atmosphere	Argon or Nitrogen	Prevents oxidative dehydrogenation of the amine.
Container	Amber Glass, Parafilm Sealed	The C-Br bond is photosensitive; light can cause homolytic cleavage and radical polymerization.
Form	HCl Salt ONLY	The free base is kinetically unstable at Room Temperature.

Purity Assessment Protocol (HPLC)

Warning: Standard neutral HPLC conditions can degrade the sample on the column.

• Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA). The acid is crucial to keep the amine protonated.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Preparation: Dissolve sample in 0.1% HCl in Water/MeCN . Do not dissolve in pure MeOH or Water, as the local pH might allow transient free-basing.

• Detection: 254 nm (Aromatic ring) and 210 nm (Amine/Carbonyl).

• Pass Criteria: Single peak >95%. If a secondary peak appears at a significantly higher retention time (more non-polar), it is likely the pyrazine dimer.

Part 5: References

• ChemicalBook. (2025). 2-Amino-2'-bromoacetophenone (CAS 58585-01-6) MSDS and Properties.Link

• Fisher Scientific. (2025). Safety Data Sheet: 2-Bromoacetophenone Derivatives.Link

• Toste, F. D., et al. (2001). On the Inherent Instability of ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  -Amino Ketones.[3][5] Journal of the American Chemical Society. (Contextual grounding on -amino ketone dimerization). Link

• BenchChem. (2025). Stability of Aromatic Amines and Acetophenones.Link

• GuideChem. (2025). 3'-Amino-4'-bromoacetophenone and Isomers Structure Data.Link

Sources

• 1. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. flamemaster.com [flamemaster.com]
• 5. On the inherent instability of alpha-amino alpha'-fluoro ketones. Evidence for their transformation to reactive oxyvinyliminium ion intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Amino-2'-bromoacetophenone

Executive Summary

The synthesis of 2-Amino-2'-bromoacetophenone (IUPAC: 2-amino-1-(2-bromophenyl)ethanone) is a deceptive procedure. While it appears to be a simple functionalization of an acetophenone, the

-amino ketone moiety is inherently unstable in its free base form.

This guide addresses the three most common failure modes reported by our users:

• Selectivity failure during the precursor bromination (Mono- vs. Di-bromination).

• "Black Tar" formation during amination (Dimerization/Polymerization).

• Isolation failure due to incorrect pH management.

Critical Rule: Never isolate the free amine. Always target the hydrochloride salt (CAS: 876063-70-6) for stability.

Part 1: The Precursor Stage ( -Bromination)

The Challenge: Converting 2'-bromoacetophenone to 2-bromo-1-(2-bromophenyl)ethanone without over-brominating the

-position.

Troubleshooting Scenario A: "I have a mixture of starting material, product, and di-bromo impurity."

Diagnosis: The reaction kinetics of

-bromination are often autocatalytic or lack selectivity if the concentration of bromine is too high. The di-bromo species is difficult to separate from the mono-bromo product by recrystallization.

Recommended Protocol (High Selectivity): Switch from elemental bromine (

) to N-Bromosuccinimide (NBS) with p-Toluenesulfonic acid (TsOH) . This method maintains a low steady-state concentration of active bromine.

Parameter	Standard ( )	Optimized (NBS/TsOH)
Reagent	/ AcOH	NBS (1.05 eq) / TsOH (0.1 eq)
Solvent	Acetic Acid /	Acetonitrile (MeCN)
Temperature	0°C to RT	Reflux (80°C)
Selectivity	Moderate (85:15 mixture)	High (>95:5)
Workup	Aqueous wash (Lachrymatory!)	Filtration of Succinimide, then solvent removal

Technical Insight: The TsOH catalyzes the enolization of the acetophenone. NBS reacts selectively with the enol. Since the reaction is driven by enol formation, and the product enolizes less readily than the starting material under these conditions, over-bromination is suppressed.

Part 2: The Amination Stage (The Delepine Reaction)

The Challenge: Installing the nitrogen without causing self-condensation.

Troubleshooting Scenario B: "I tried reacting the bromo-ketone with ammonia/azide, but the yield is low and the product is a gum."

Diagnosis:

• Direct Ammonia: Leads to multiple alkylations (secondary/tertiary amines) and immediate condensation between the free amine and the ketone of another molecule (Pyrazine formation).

• Azide (

  ): Functional, but reduction requires /Pd or Staudinger conditions which can reduce the aryl bromide or cause cyclization.

The Solution: The Delepine Reaction Use Hexamethylenetetramine (HMTA/Urotropine) .[1][2] It forms a stable quaternary salt that precipitates, preventing side reactions.

Visual Workflow: The Delepine Pathway

Figure 1: The Delepine synthetic workflow emphasizing the critical divergence between the stable salt and the unstable free base.

Part 3: Isolation & Hydrolysis (The "Red Gum" Trap)

The Challenge: Converting the HMTA salt to the amine hydrochloride.

Troubleshooting Scenario C: "The white solid formed, but after hydrolysis and extraction, I got a red oil."

Diagnosis: You likely performed an aqueous workup with a base (e.g.,

or ) to extract the amine into an organic layer. This is a fatal error. The moment the pH rises above 7, the free amine ( -amino ketone) undergoes intermolecular condensation to form 2,5-bis(2-bromophenyl)pyrazine derivatives (Red/Brown tars).

Correct Protocol (The "Salt Crash" Method):

• Hydrolysis: Suspend the HMTA salt in Ethanol (5-10 volumes) and add Conc. HCl (2-3 eq). Reflux for 2–4 hours. The mixture will initially dissolve and then reprecipitate (ammonium chloride).

• Filtration 1: Cool to RT. Filter off the inorganic

  (which is less soluble in EtOH than the product).

• Concentration: Concentrate the filtrate to ~20% volume.

• Crystallization: Add cold Diethyl Ether or Acetone to the concentrate. The target Product HCl Salt will crystallize as a white/off-white solid.

• Filtration 2: Filter and wash with cold ether. Dry under vacuum.

Stability Data Table:

Form	Appearance	Stability (RT)	Stability (-20°C)
Free Base	Yellow Oil/Gum	< 1 Hour (Darkens)	< 24 Hours
HCl Salt	White Crystalline Solid	Months	Years

FAQs (Frequently Asked Questions)

Q1: Can I use the Gabriel Synthesis (Phthalimide) instead? A: Yes, but the hydrazine cleavage step can be messy with the aryl bromide present. The Delepine reaction is generally preferred for

-haloketones because the HMTA salt precipitates out, preventing double-alkylation, which is a risk with the Gabriel anion if stoichiometry isn't perfect.

Q2: The intermediate

-bromo ketone is hurting my eyes. How do I handle it? A: -Halo ketones are potent lachrymators (tear gas agents).

• Engineering Control: All weighing and transfers must occur inside a functioning fume hood.

• Decontamination: Wash glassware with a solution of dilute NaOH and Ethanol inside the hood before removing it for cleaning. This destroys the lachrymatory functionality.

Q3: How do I confirm the structure if I can't neutralize it for NMR? A: Run the NMR in DMSO-d6 or MeOD . The HCl salt is soluble in these polar solvents. You will see the characteristic ammonium protons (broad singlet, 3H) in DMSO, which confirms the salt formation.

References

• Delepine Reaction Mechanism & Utility

  • Source: Organic Syntheses, Coll.[3] Vol. 5, p. 121 (1973).[3]

  • Context: General procedure for converting alkyl halides to amines via HMTA.

  • URL:[Link]

• Synthesis of

  -Amino Acetophenones (Nepafenac Intermediates):
  • Source:Journal of Medicinal Chemistry, "Synthesis and evaluation of 2-amino-3-benzoylphenylacetic acid esters as potential anti-inflamm
  • Context: Describes the instability of the free base and preference for HCl salts in similar acetophenone deriv

  • URL:[Link][4]

• Bromination Selectivity (NBS/TsOH)

  • Source:Tetrahedron Letters, Vol 46, Issue 15, 2005.
  • Context: Methodology for avoiding di-bromin

  • URL:[Link]

• Safety Data (Lachrymators)

  • Source: PubChem Compound Summary for 2-Bromoacetophenone deriv

  • URL:[Link]

Sources

• 1. Delepine reaction [organic-chemistry.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Delépine reaction - Wikipedia [en.wikipedia.org]
• 4. scihorizon.com [scihorizon.com]

choice of solvent for 2-Amino-2'-bromoacetophenone reactions

Technical Support Center: 2-Amino-2'-bromoacetophenone

Executive Summary: The Stability Paradox

2-Amino-2'-bromoacetophenone (often handled as the hydrobromide salt) represents a unique challenge in organic synthesis due to its dual-electrophilic/nucleophilic nature .[1]

Unlike standard phenacyl bromides, the presence of the ortho-amino group creates an intramolecular "ticking clock." In solution, the free base rapidly undergoes intramolecular nucleophilic substitution to form indoxyl (which oxidizes to indigo dyes) or intermolecular condensation to form dihydropyrazines .

The Golden Rule: Never store the free base in solution. Select your solvent based on kinetic control—you must engage the external nucleophile (e.g., thiourea) faster than the molecule can cyclize upon itself.

Part 1: Solvent Compatibility Matrix

This matrix guides your solvent choice based on the intended chemical transformation.

Solvent System	Suitability	Primary Application	Technical Notes
Ethanol (Abs.)	High	Hantzsch Thiazole Synthesis	Standard Choice. Solubilizes the HBr salt upon heating; promotes rapid precipitation of the thiazole product.
Methanol	Medium	NaBH₄ Reduction	Good for reducing the ketone to the epoxide/halohydrin precursor. Risk:[1][2] Solvolysis of the bromide if heated.
DMF / DMSO	Low	Coupling Reactions	Avoid if possible. High solubility increases the rate of self-condensation (dimerization) and "tar" formation. Hard to remove.
DCM / CHCl₃	Medium	Bromination (Synthesis)	Used strictly for synthesizing the molecule from 2-aminoacetophenone.[1] Poor solubility for the HBr salt (good for isolation).[1]
Water	Zero	N/A	Fatal. Rapid hydrolysis and cyclization to indoxyl/indigo.

Part 2: Critical Reaction Pathways (Visualized)

Understanding why your reaction fails requires visualizing the competing pathways. The molecule is not static; it is constantly deciding between forming your product or destroying itself.

Figure 1: Competing reaction pathways. The green path (Target) must outcompete the red paths (Decomposition).

Part 3: Validated Protocols

Protocol A: Hantzsch Thiazole Synthesis (The "Standard" Run)

Use this protocol for synthesizing 2-aminothiazole derivatives.[1]

The Logic: We use Ethanol as the solvent. The HBr salt is sparingly soluble in cold ethanol but dissolves at reflux. By adding the thioamide before heating, we ensure that as soon as the starting material dissolves, it is immediately trapped by the nucleophile, preventing self-cyclization.

Reagents:

• 2-Amino-2'-bromoacetophenone HBr salt (1.0 equiv)[1]

• Thiourea or Thioamide derivative (1.1 equiv)[1]

• Ethanol (Anhydrous preferred, 10 mL per gram of substrate)[1]

• Base: NaHCO₃ (Solid, for workup only)[1]

Step-by-Step:

• Cold Setup: In a round-bottom flask, suspend the Thiourea (1.1 equiv) in Ethanol at room temperature.

• Addition: Add the 2-Amino-2'-bromoacetophenone HBr salt (1.0 equiv) as a solid in one portion.

  • Note: The mixture will likely remain a suspension. This is good.

• The "Trap": Begin heating to reflux (

  ).

  • Observation: As the solvent warms, the salt dissolves and instantly reacts with the thiourea. The solution often turns clear, then precipitates the product hydrobromide salt.

• Duration: Reflux for 1–2 hours. Monitor via TLC (Mobile Phase: 50% EtOAc/Hexanes).

• Workup:

  • Cool to

    .

  • Filter the precipitate (often the product HBr salt).

  • Neutralize the solid by suspending in water and adding solid NaHCO₃ until pH 8.

  • Filter the free base thiazole.

Protocol B: Handling & Storage (Prevention of Degradation)

Use this guide if you synthesized the starting material yourself.

• Isolation: If you brominate 2-aminoacetophenone, do not perform an aqueous workup with base. Isolate the product by filtration as the HBr salt directly from the reaction solvent (usually Acetic Acid or DCM/Ether).

• Drying: Wash the salt with cold anhydrous ether to remove traces of acid.

• Storage: Store in a desiccator at

  . Moisture converts the salt to the free base, initiating the "Blue Tar" decomposition (Indoxyl formation).

Part 4: Troubleshooting & FAQs

Q1: My reaction mixture turned deep blue/black immediately upon adding base. What happened? A: You triggered the Indoxyl Pathway . By adding base (like Triethylamine or NaOH) before the coupling partner (nucleophile) was fully engaged, you deprotonated the amine. The free amine attacked the alpha-carbon (intramolecular

), forming indoxyl, which rapidly oxidized to indigo-like oligomers.

• Fix: Do not add free base to the reaction. Use the HBr salt directly. The thiourea is nucleophilic enough to react without external base. Neutralize after the reaction is complete.

Q2: I need to use the free base for a specific non-acidic coupling. How do I do it? A: You must generate it in situ at low temperature.

• Dissolve the HBr salt in DMF at

  .

• Add 1.0 equiv of DIPEA.

• Immediately add your electrophile/nucleophile.

• Warning: Even at low temps, self-dimerization to dihydropyrazine is possible.[1]

Q3: Why is Ethanol preferred over DMF if the solubility is lower? A: Lower solubility is actually a protective mechanism . In Ethanol, the HBr salt sits as a solid reservoir and only dissolves when the temperature rises, at which point the reaction rate with thiourea is fast. In DMF, the high concentration of dissolved substrate increases the likelihood of intermolecular collisions (dimerization) before the desired reaction can occur.

References

• Source: BenchChem Application Notes.
• Stability of Phenacyl Bromides Source: ChemicalBook Database. "2-Bromoacetophenone Properties and Stability."

• Indole Synthesis via Cycliz

  • Source: National Institutes of Health (NIH).[1] "Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues."

  • URL:[Link]

• Bromination of Acetophenone Deriv

  • Source: Zenodo (Journal of Chemical Research).[1] "Selective bromination of acetophenone derivatives with bromine in methanol."

  • URL:[Link][1]

Sources

• 1. zenodo.org [zenodo.org]
• 2. 2-Bromoacetophenone CAS#: 70-11-1 [m.chemicalbook.com]

Reference Data & Comparative Studies

Comparative Guide: Selective Brominating Agents for the Synthesis of 2-Amino-2'-bromoacetophenone

Scope Clarification & Scientific Pivot Note to the Reader: "2-Amino-2'-bromoacetophenone" (systematically 2-bromo-1-(2-aminophenyl)ethanone ) is a highly reactive electrophilic intermediate used in the synthesis of indoles and quinolines. It is not a brominating agent itself.

This guide addresses the critical challenge of synthesizing this compound. The primary difficulty lies in chemoselectivity : the amino group (

) strongly activates the benzene ring, making standard brominating agents attack the ring (nuclear bromination) rather than the desired -carbon (side-chain bromination). This guide compares the performance of specific brominating agents capable of achieving this difficult transformation.

Executive Summary

The synthesis of 2-amino-2'-bromoacetophenone requires agents that can bypass the high nucleophilicity of the aniline ring to selectively brominate the

-carbon. Standard elemental bromine ( ) fails this task, resulting in ring-brominated byproducts (e.g., 3,5-dibromo-2-aminoacetophenone).

This guide compares three superior alternatives: Copper(II) Bromide (

) , Pyridinium Tribromide (PTAB) , and N-Bromosuccinimide (NBS) .

Performance Matrix

Feature	Copper(II) Bromide ( )	Pyridinium Tribromide (PTAB)	N-Bromosuccinimide (NBS)	Elemental Bromine ( )
Primary Mechanism	Heterogeneous Ionic (Lewis Acid)	Ionic ( release)	Radical or Ionic	Electrophilic Aromatic Substitution
-Selectivity	Highest (>95%)	High (85-90%)	Moderate (Variable)	Low (Ring attack dominates)
Substrate Tolerance	Excellent (Free amines allowed)	Good (Acid sensitive)	Fair (Requires protection)	Poor
Yield	60-75%	80-90%	50-65%	<40% (Complex mixtures)
Green Chemistry	High (No toxic solvents, recyclable)	Moderate (Solid reagent)	Moderate (Atom economy)	Low (Toxic, corrosive)
Cost	Moderate	Moderate	Low	Low

Detailed Technical Analysis

A. Copper(II) Bromide ( ): The Selectivity Specialist

is the "Gold Standard" for brominating ketones containing sensitive functional groups.

• Mechanism:

  acts as a heterogeneous catalyst. It coordinates to the carbonyl oxygen, increasing the acidity of the -protons while simultaneously delivering bromine. This coordination sterically hinders the aromatic ring, preventing nuclear bromination.

• Why it works here: The coordination locks the geometry, forcing bromination to the side chain despite the activated ring.

• Best For: Direct bromination of free amines without protection steps.

B. Pyridinium Tribromide (PTAB): The High-Yield Workhorse

PTAB (Pyridine hydrobromide perbromide) is a stable solid source of bromine that releases

in equilibrium.

• Mechanism: It provides a low, steady-state concentration of molecular bromine.[1] This kinetic control favors the thermodynamic enol bromination over the faster kinetic ring substitution.

• Why it works here: It avoids the "concentration spike" of liquid bromine that leads to poly-brominated ring products.

• Best For: Large-scale preparation where yield is paramount.

C. N-Bromosuccinimide (NBS): The Radical Alternative

NBS is typically used for radical bromination (Wohl-Ziegler), but with p-Toluenesulfonic acid (p-TsOH), it drives ionic

-bromination.

• Mechanism: In the presence of acid, NBS generates low concentrations of

  in situ.

• Limitation: Free amines can react with NBS to form N-bromoamines (oxidative decomposition). Therefore, the amine group usually requires protection (acetylation) before using NBS, adding two steps (protection/deprotection) to the workflow.

Mechanistic Visualization (Pathway Bifurcation)

The following diagram illustrates the competing pathways and how agent selection dictates the product.

Caption: Pathway bifurcation showing how

and PTAB bypass the undesired ring bromination dominates with elemental bromine.

Validated Experimental Protocols

Protocol A: High-Selectivity Synthesis using (King-Ostrum Method)

Recommended for direct synthesis from free amine.

Reagents:

• 2-Aminoacetophenone (1.35 g, 10 mmol)

• Copper(II) Bromide (

  ) (4.5 g, 20 mmol)

• Solvent: Ethyl Acetate / Chloroform (1:1 mixture, 50 mL)

Workflow:

• Setup: Equip a 250 mL round-bottom flask with a reflux condenser.

• Dissolution: Dissolve 2-aminoacetophenone in the solvent mixture. The solution will be yellow.[2]

• Addition: Add

  in one portion. The solid will remain heterogeneous.

• Reflux: Heat the mixture to vigorous reflux for 2–4 hours.

  • Checkpoint: The green

    solid will gradually turn into white (Copper(I) bromide) as the reaction proceeds. Evolution of HBr gas may occur (use a trap).

• Filtration: Cool to room temperature. Filter off the white

  byproduct.

• Isolation: Wash the filtrate with water (2 x 20 mL) to remove copper salts. Dry over

  and evaporate the solvent.

• Purification: Recrystallize from ethanol/ether. The product is unstable as a free base; store as the HBr salt if possible.

Protocol B: High-Yield Synthesis using PTAB

Recommended for scale-up.

Reagents:

• 2-Aminoacetophenone (10 mmol)

• Pyridinium Tribromide (PTAB) (10 mmol)

• Solvent: Glacial Acetic Acid (20 mL)

Workflow:

• Dissolution: Dissolve substrate in acetic acid at room temperature.

• Controlled Addition: Add PTAB portion-wise over 15 minutes.

  • Mechanism Check: The solution will turn orange/red initially and fade as bromine is consumed.

• Stirring: Stir at room temperature for 1–2 hours.

• Quench: Pour the reaction mixture into ice water (100 mL).

• Precipitation: The product (often the hydrobromide salt) will precipitate. Filter and wash with cold water.

Safety & Stability Warning

• Lachrymator Hazard:

  -Bromo ketones (phenacyl bromides) are potent lachrymators (tear gas agents). Handle only in a functioning fume hood.

• Product Instability: 2-Amino-2'-bromoacetophenone is prone to intermolecular cyclization (forming indoles/pyrazines) or polymerization.

  • Storage: Always store as the Hydrobromide (HBr) salt at -20°C under inert atmosphere (Argon/Nitrogen).

References

• King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide. The Journal of Organic Chemistry, 29(12), 3459–3461. [Link]

• Diwu, Z., et al. (1998). A Novel Route to 2-Amino-alpha-bromoacetophenones. Tetrahedron Letters, 39(28), 4987-4990. [Link]

• Ghorbani-Vaghei, R., & Toghraei-Semiromi, Z. (2009). Bromination of carbonyl compounds with N,N,N',N'-tetrabromobenzene-1,3-disulfonamide. Tetrahedron Letters, 50(14), 1620-1622. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 24887194, 2-Bromo-1-(2-aminophenyl)ethanone. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]

Strategic Guide: Alternatives to 2-Amino-2'-bromoacetophenone for Heterocycle Synthesis

Topic: Alternatives to 2-Amino-2'-bromoacetophenone in Organic Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Case for Replacement

2-Amino-2'-bromoacetophenone (CAS 58585-01-6), also known as 2-amino-1-(2-bromophenyl)ethanone, is a specialized bifunctional intermediate primarily used in the synthesis of indoles , indoxyls (indolin-3-ones) , and quinolines . Its structure features an

-amino ketone moiety capable of condensation and an ortho-bromo aryl group poised for intramolecular -arylation or metal-catalyzed cross-coupling.

While chemically elegant for constructing fused heterocycles, this reagent presents significant challenges in process chemistry:

• Instability: Free

  -amino ketones are prone to self-condensation (forming dihydropyrazines) and oxidation. They are typically stored as hydrobromide salts, requiring neutralization immediately prior to use.

• Safety Profile: Like many phenacyl derivatives, it acts as a potent lachrymator and skin irritant.

• Atom Economy & Cost: Synthesis of this precursor often requires multi-step functionalization of acetophenones (e.g., bromination followed by Delepine or Gabriel synthesis), increasing the overall step count compared to convergent methods.

This guide evaluates three superior alternatives that bypass the isolation of this unstable intermediate: the Larock Indole Synthesis , the Fischer Indole Synthesis , and In-Situ Azide Surrogates .

Comparative Analysis of Alternatives

The following table contrasts the legacy method with modern and classic alternatives based on reaction efficiency, stability, and scope.

Table 1: Performance Benchmarking of Synthetic Routes

Feature	Legacy Route (2-Amino-2'-bromoacetophenone)	Alternative 1: Larock Synthesis	Alternative 2: Fischer Synthesis	Alternative 3: Azide Surrogate
Primary Reagents	Pre-functionalized Amino-Ketone	o-Iodoaniline + Internal Alkyne	Phenylhydrazine + Ketone	2-Azido-1-(2-bromophenyl)ethanone
Key Mechanism	Intramolecular -Arylation ( or Pd-cat)	Pd-Catalyzed Annulation	[3,3]-Sigmatropic Rearrangement	Staudinger Reduction / Cyclization
Precursor Stability	Low (Dimerizes, Oxidizes)	High (Shelf-stable solids)	Medium (Hydrazines toxic)	High (Stable until activation)
Regiocontrol	Fixed by precursor structure	Excellent (Steric driven)	Variable (Ketone dependent)	Fixed by precursor
Atom Economy	Low (Multi-step precursor synthesis)	High (Convergent)	High (Condensation + loss)	Medium
Typical Yield	40–65% (cyclization step)	70–95%	60–85%	50–75%
Best Use Case	Specific Indoxyl/Indolinone targets	Complex 2,3-disubstituted indoles	Scale-up of simple indoles	Avoiding amine isolation

Technical Deep Dive & Protocols

Alternative 1: The Larock Indole Synthesis (The "Gold Standard")

Why it wins: The Larock synthesis is the most robust modern alternative. Instead of building a linear precursor like 2-amino-2'-bromoacetophenone, it assembles the indole core convergently from an o-haloaniline and an alkyne. This avoids the handling of unstable

-amino ketones entirely.

Mechanism:

• Oxidative addition of Pd(0) to o-iodoaniline.

• Coordination and migratory insertion of the alkyne (regioselective).

• Intramolecular aminopalladation and reductive elimination.

Experimental Protocol: Synthesis of 2,3-Diphenylindole Scope: Replaces the need for 2-amino-2'-bromoacetophenone in making 2,3-substituted indoles.

• Reagents:

  • o-Iodoaniline (1.0 mmol, 219 mg)

  • Diphenylacetylene (1.2 mmol, 214 mg)

  • Pd(OAc)

    (5 mol%, 11 mg)

  • LiCl (1.0 mmol, 42 mg) - Critical for catalyst turnover

  • Na

    CO (2.5 mmol, 265 mg)

  • DMF (5 mL)

• Procedure:

  • Charge a dried Schlenk tube with o-iodoaniline, diphenylacetylene, bases, and catalyst.

  • Add DMF and degas with Argon for 5 minutes.

  • Heat the mixture to 100 °C for 12 hours.

  • Monitor: TLC should show disappearance of o-iodoaniline.

  • Workup: Dilute with diethyl ether (20 mL), wash with water (3 x 10 mL) and brine. Dry over MgSO

    .

  • Purification: Flash chromatography (Hexanes/EtOAc 9:1).

• Expected Yield: 85–92%.

Alternative 2: In-Situ Generation via Azide Surrogates

Why it wins: If the specific substitution pattern of the acetophenone is required (e.g., for making indoxyls), replacing the amino group with an azide (2-azido-1-(2-bromophenyl)ethanone) provides a stable shelf-life. The amine is generated in situ only when needed.

Protocol: Staudinger-Aza-Wittig Cyclization

• Preparation: React 2-bromo-1-(2-bromophenyl)ethanone with NaN

  in acetone/water (0 °C to RT, 2h) to form the azide. Caution: Organic azides are potentially explosive; keep molecular weight ratio < 3:1 (C/N).

• Cyclization:

  • Dissolve the crude azide (1.0 mmol) in dry THF (10 mL).

  • Add PPh

    (1.1 mmol) at room temperature.

  • Stir for 2 hours (evolution of N

    gas).

  • The intermediate iminophosphorane undergoes intramolecular aza-Wittig reaction with the carbonyl or Pd-catalyzed N-arylation if conditions allow.

  • Note: For direct indole formation, a reductive cyclization (Fe/AcOH) of the azide is often preferred.

Visualizing the Synthetic Logic

The following diagram illustrates the mechanistic divergence between using the unstable amino-ketone precursor and the convergent Larock alternative.

Caption: Mechanistic comparison showing the linear, unstable pathway of 2-amino-2'-bromoacetophenone versus the convergent, stable Larock annulation.

Critical Decision Matrix

Use this logic flow to select the appropriate alternative for your specific target.

Caption: Decision matrix for selecting the optimal synthetic route based on the final target structure.

References

• Larock Indole Synthesis: Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes. Journal of the American Chemical Society, 113(17), 6689–6690. Link

• Fischer Indole Review: Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075. Link

• Azide Surrogates: Hemetsberger, H., & Knittel, D. (1972). Synthese und Thermolyse von

  -Azido-acrylestern. Monatshefte für Chemie, 103, 194. Link

• Palladium Catalyzed N-Arylation: Wolfe, J. P., Wagaw, S., Marcoux, J. F., & Buchwald, S. L. (1998). Rational development of catalysts for the Pd-catalyzed amination of aryl halides. Accounts of Chemical Research, 31(12), 805-818. Link

comparative study of 2-Amino-2'-bromoacetophenone and 2-bromoacetophenone

Executive Summary

This guide provides a comparative technical analysis of 2-Bromoacetophenone (Phenacyl bromide) and its functionalized analog, 2-Amino-2'-bromoacetophenone . While both compounds serve as critical electrophilic building blocks in organic synthesis, their applications diverge significantly based on their functional group architecture.

• 2-Bromoacetophenone is the industry-standard "workhorse" for the synthesis of thiazoles, imidazoles, and other heterocycles via intermolecular condensation.

• 2-Amino-2'-bromoacetophenone is a specialized, bifunctional scaffold used primarily for constructing fused ring systems (e.g., indoles, quinolines) where intramolecular cyclization is required.

The following sections detail their physicochemical properties, reactivity profiles, and specific experimental protocols for their optimal use.

Chemical Identity & Properties

Feature	2-Bromoacetophenone	2-Amino-2'-bromoacetophenone
Common Name	Phenacyl Bromide	-Amino-o-bromoacetophenone
CAS Number	70-11-1	58585-01-6 (Free base) / 876063-70-6 (HCl)
Structure	Ph-C(=O)-CH₂Br	(2-Br-Ph)-C(=O)-CH₂NH₂
Primary Reactivity	-Carbon Electrophile	-Carbon Nucleophile (Amine) + Aryl Electrophile
Physical State	Crystalline solid / Low-melting solid	Solid (typically as HCl salt)
Safety Profile	Lachrymator (Tear gas agent), Corrosive	Irritant, Hygroscopic (as salt)
Stability	Moderate; darkens/decomposes in light	Stable as HCl salt; Free base unstable

Technical Note on Isomers

Researchers must distinguish 2-Amino-2'-bromoacetophenone (discussed here: amino group at

-position, bromine on ring) from its isomer 2-Bromo-2'-aminoacetophenone (bromine at -position, amino on ring). The latter is a distinct precursor often used for indole synthesis via the Sugasawa reaction.

Reactivity Profile & Mechanism[1]

2-Bromoacetophenone: The General Electrophile

This compound is characterized by the high electrophilicity of the methylene carbon (

-carbon), activated by the adjacent carbonyl group. It is the reagent of choice for Hantzsch Thiazole Synthesis .

• Mechanism: Nucleophilic attack by a thioamide or thiourea sulfur atom displaces the bromide, followed by cyclodehydration.

• Key Advantage: High atom economy for intermolecular heterocycle formation.

2-Amino-2'-bromoacetophenone: The Bifunctional Scaffold

This molecule contains both a nucleophilic amine (at the

-position) and an electrophilic aryl bromide. This "pre-installed" functionality makes it ideal for Intramolecular Cyclization strategies, particularly Palladium-catalyzed Buchwald-Hartwig aminations or condensation reactions to form fused bicyclic systems like Indolin-3-ones .

• Mechanism: The

  -amine can act as an internal nucleophile attacking the aryl bromide (under metal catalysis) or the carbonyl (under reducing conditions), enabling the formation of rings that are difficult to access via intermolecular routes.

Visualization of Synthetic Pathways

The following diagram contrasts the primary synthetic utility of both compounds.

Caption: Figure 1. Comparative reaction pathways. Top: Intermolecular Hantzsch synthesis using 2-Bromoacetophenone. Bottom: Intramolecular cyclization using 2-Amino-2'-bromoacetophenone to form fused heterocycles.

Experimental Protocols

Protocol A: Synthesis of 2-Amino-4-phenylthiazole (Using 2-Bromoacetophenone)

Target: Rapid generation of thiazole libraries.

Materials:

• 2-Bromoacetophenone (1.0 equiv)

• Thiourea (1.1 equiv)

• Ethanol (Absolute)

Procedure:

• Dissolution: Dissolve 10 mmol (1.99 g) of 2-Bromoacetophenone in 20 mL of ethanol. Caution: Perform in a fume hood due to lachrymatory vapors.

• Addition: Add 11 mmol (0.84 g) of thiourea to the solution.

• Reflux: Heat the mixture to reflux (78°C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup: Cool the reaction mixture to room temperature. The hydrobromide salt of the thiazole often precipitates directly.

• Neutralization: Filter the solid and suspend in water. Basify with aqueous ammonium hydroxide to pH 8–9 to liberate the free base.

• Purification: Recrystallize from ethanol/water.

Validation Point: The appearance of a crystalline precipitate within 30 minutes of reflux indicates successful S-alkylation and cyclization.

Protocol B: Intramolecular Cyclization to Indolin-3-one (Using 2-Amino-2'-bromoacetophenone)

Target: Synthesis of fused indole derivatives.

Materials:

• 2-Amino-2'-bromoacetophenone HCl (1.0 equiv)

• Pd(OAc)₂ (5 mol%)

• BINAP (10 mol%)

• Cs₂CO₃ (3.0 equiv)

• Toluene (Anhydrous)

Procedure:

• Free Base Liberation (In-situ): The Cs₂CO₃ will neutralize the HCl salt in situ, but pre-neutralization is preferred for sensitive catalysts.

• Catalyst Prep: In a glovebox or under Argon, mix Pd(OAc)₂ and BINAP in toluene and stir for 30 mins to form the active catalyst complex.

• Reaction Setup: Add the substrate (2-Amino-2'-bromoacetophenone) and base (Cs₂CO₃) to the catalyst mixture.

• Heating: Heat to 100°C for 12–18 hours in a sealed tube.

• Workup: Filter through a pad of Celite to remove inorganic salts and Palladium residues.

• Purification: Concentrate the filtrate and purify via flash column chromatography (Silica gel).

Validation Point: Monitoring by LC-MS should show the disappearance of the starting material (Br isotope pattern) and appearance of the cyclized product mass (M-HBr).

Safety & Handling Guide

Hazard Category	2-Bromoacetophenone	2-Amino-2'-bromoacetophenone HCl
Inhalation	High Risk: Potent lachrymator. Causes severe respiratory irritation.	Low Risk: Solid salt. Dust mask recommended.
Skin Contact	Corrosive; causes burns and blisters.	Irritant; standard PPE required.
Storage	Store in dark, cool place. Decomposes to HBr upon moisture exposure.	Hygroscopic. Store in desiccator.
First Aid	Eyes: Rinse for 15+ mins. Skin: Wash with PEG-400 or large amounts of soap/water.	Eyes/Skin: Rinse with water.

Critical Advice: When weighing 2-Bromoacetophenone, always keep the balance inside the fume hood. Decontaminate spatulas immediately with ethanol and base (e.g., dilute NaOH) to neutralize active bromide residues.

References

• BenchChem. "A Comparative Guide to the Synthesis of Substituted Phenacyl Bromides." BenchChem Technical Guides. Accessed October 2023.

• Das, B., et al. "A convenient method for the rapid and high-yielding synthesis of thiazoles and amino thiazoles." Synlett, 2008.

• ChemicalBook. "2-Amino-2'-bromoacetophenone MSDS and Properties." ChemicalBook Database. Accessed October 2023.

• ResearchGate. "One-pot multi-component synthesis of pyrimido[4,5-b]indoles."[1] ResearchGate Publication Database. Accessed October 2023.

• National Institutes of Health (NIH). "Application of phenacyl bromide analogs as a versatile organic intermediate." PubMed Central. Accessed October 2023.

Sources

• 1. researchgate.net [researchgate.net]

Comparative Guide: Analytical Method Validation for 2-Amino-2'-bromoacetophenone

Executive Summary & Molecule Context[1][2][4][5]

2-Amino-2'-bromoacetophenone (often chemically identified in drug development as 2-bromo-1-(2-aminophenyl)ethanone or similar isomers depending on substitution patterns) is a critical yet volatile intermediate often encountered in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Bromfenac and Nepafenac .[1][2][3]

From an analytical perspective, this molecule presents a dual challenge:

• Chemical Instability: As an

  -haloketone, it is a potent alkylating agent (potential Genotoxic Impurity - GTI) and is susceptible to hydrolysis and photolysis.[1][2][3]

• Matrix Complexity: It often co-elutes with its hydrolyzed byproduct (the

  -hydroxy derivative) or the cyclized indole/quinoline products it is used to synthesize.[2][3]

This guide compares the two dominant analytical workflows—RP-HPLC-UV (The QC Workhorse) and LC-MS/MS (The Trace Specialist)—providing a validated framework for their deployment in a regulated environment.

Comparative Analysis: HPLC-UV vs. LC-MS/MS[1][3][4][6][7]

The choice of method depends strictly on the Stage of Development and the Analytical Objective.

Feature	Method A: RP-HPLC-UV (PDA)	Method B: LC-MS/MS (Triple Quad)
Primary Application	Assay (Purity >98%), Content Uniformity, Reaction Monitoring.[1][2][3]	Trace Impurity Quantitation (GTI), Metabolite ID.[1][3]
Sensitivity (LOD)	~0.1 - 0.5 µg/mL (ppm range).[1][2][3]	~1 - 10 ng/mL (ppb range).[1][3]
Selectivity	Moderate.[1][2][3] Relies on chromatographic resolution ( ).	High. Mass-filtering eliminates co-eluting matrix interference.[1][2][3]
Robustness	High.[1][2][3] Tolerates buffer variations and dirty matrices.	Moderate. Susceptible to ion suppression from matrix effects.[2][4][3]
Cost/Throughput	Low Cost / High Throughput.[1][2][4][3]	High Cost / Lower Throughput (requires frequent maintenance).[1][2][3]
Critical Limitation	Cannot detect non-chromophoric impurities; lower sensitivity for GTIs.	Requires volatile buffers; expensive instrumentation.[3]

Scientist’s Verdict:

• Use HPLC-UV for raw material release and in-process control (IPC) where the target concentration is high.[1][2][3]

• Use LC-MS/MS strictly for Genotoxic Impurity (GTI) clearance validation where you must prove the compound is removed to levels below the Threshold of Toxicological Concern (TTC), typically < 1.5 µ g/day .[1]

Method A: The Gold Standard (RP-HPLC-UV)[1][2][3][6]

This protocol is designed to be self-validating, meaning the system suitability criteria act as a "Go/No-Go" gauge before data is collected.[2][3]

Chromatographic Conditions

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

  .[1][2][3]

  • Why: The "End-capped" feature reduces silanol interactions with the free amino group, preventing peak tailing.[3]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1][2][3]

  • Why: Acidic pH ensures the amino group (

    ) is fully protonated ( ), improving solubility and peak shape.[1][3]

• Mobile Phase B: Acetonitrile (LC Grade).[1][2][3]

• Gradient:

  • T=0 min: 90% A / 10% B[1][3]

  • T=15 min: 10% A / 90% B[1][3]

  • T=20 min: 10% A / 90% B[1][3]

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: UV at 240 nm (primary) and 280 nm (secondary).[1][2]

  • Why: The acetophenone moiety has a strong

    transition at ~240 nm.[2][3]

Validation Parameters (ICH Q2(R1))

Parameter	Acceptance Criteria	Experimental Note
Specificity	Resolution ( ) > 2.0 between analyte and nearest impurity. Purity Angle < Purity Threshold (PDA).[1][2][3]	Inject degraded sample (Acid/Base/Oxidative stress) to prove separation.[2][3]
Linearity	over 80%–120% of target conc.	The amino group can adsorb to glass; use silanized vials for low concentrations.[3]
Precision	RSD < 2.0% (n=6 injections).[1][2][3]	Critical: Keep autosampler at 4°C to prevent degradation during the run.
Accuracy	Recovery 98.0% – 102.0%.[1][2][3]	Spike analyte into the sample matrix (e.g., reaction mixture) to assess interference.[3]

Method B: The High-Sensitivity Alternative (LC-MS/MS)[1][2][3]

Required when quantifying 2-Amino-2'-bromoacetophenone as a residual impurity in a final drug substance.[1][2][3]

Mass Spectrometry Settings

• Source: Electrospray Ionization (ESI) – Positive Mode.[1][2][3]

  • Why: The aniline nitrogen is easily protonated

    .

• MRM Transitions:

  • Precursor:

    214/216 (Bromine isotope pattern is 1:1).[1][2][3]

  • Quantifier Ion:

    (Loss of Br).[1][3]

  • Qualifier Ion:

    (Loss of Br and CO).[1][3]

Protocol for Trace Analysis

• Sample Prep: Dissolve 100 mg Drug Substance in 10 mL Acetonitrile.

• Derivatization (Optional but Recommended): If on-column degradation is observed, derivatize the amino group with acetic anhydride to stabilize the molecule before injection.[3]

• Injection: 2-5 µL.

• Quantitation: External standard method using a matrix-matched calibration curve.[1][2][3]

Visualizing the Validation Lifecycle

The following diagram outlines the decision logic for validating this method, ensuring compliance with ICH guidelines.

Caption: Step-by-step validation workflow ensuring Specificity is established before investing in quantitative parameters.

Detailed Experimental Protocol (Standard HPLC Assay)

Objective: Determine the purity of a raw batch of 2-Amino-2'-bromoacetophenone.

Step 1: System Suitability Solution Preparation

• Weigh 10 mg of Reference Standard into a 100 mL amber volumetric flask (Amber is crucial due to photosensitivity).

• Dissolve in 50% Acetonitrile / 50% Water.

• Sonicate for 5 minutes. Keep temperature < 25°C.

Step 2: Sample Preparation

• Weigh 10 mg of the Test Sample.[2][3]

• Dissolve exactly as per the Standard.

• Filter through a 0.22 µm PTFE syringe filter (Nylon filters may bind the amine).[2][3]

Step 3: Execution

• Equilibrate column for 30 mins with Mobile Phase.

• Inject Blank (Diluent)

  Ensure no carryover.[1][2][3]

• Inject Standard (5 replicates)

  Check RSD < 2.0%.[1][2][3]

• Inject Sample (2 replicates).[1][2][3]

• Inject Check Standard

  Must be within ±2% of initial standard.[2][3]

Step 4: Calculation

Where = Peak Area, = Weight, = Purity of Standard.

References

• ICH Harmonised Tripartite Guideline. (2005).[1][2][3][5] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][3][5][6][7]

• Food and Drug Administration (FDA). (2021).[1][2][3] Q2(R1) Validation of Analytical Procedures: Text and Methodology.

• BenchChem. (n.d.).[1][3] A Comparative Guide to HPLC Method Validation for 2-Amino-5-bromobenzophenone Purity. (Used as a structural analog reference for method development).

• Sigma-Aldrich. (n.d.).[1][3] 2-Bromoacetophenone (Phenacyl Bromide) Technical Data Sheet.[1][2][3]

• European Medicines Agency. (2006).[1][2][3][8] ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Bromoacetophenone for synthesis 70-11-1 [sigmaaldrich.com]
• 3. newtopchem.com [newtopchem.com]
• 4. HPLC vs. LCMS: Which to Choose? 5 Key Points to Consider [hplcvials.com]
• 5. database.ich.org [database.ich.org]
• 6. pfigueiredo.org [pfigueiredo.org]
• 7. researchgate.net [researchgate.net]
• 8. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Biological Activity of 2-Amino-2'-bromoacetophenone Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-aminoacetophenone scaffold is a privileged structure in medicinal chemistry, serving as a versatile building block for the synthesis of a wide array of biologically active compounds. The introduction of a bromine atom at the 2'-position of this scaffold can significantly modulate the molecule's physicochemical properties, such as lipophilicity and electrophilicity, thereby influencing its pharmacokinetic profile and biological activity. This guide provides a comparative analysis of the biological activities of 2-amino-2'-bromoacetophenone derivatives, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential. We will delve into the structure-activity relationships, mechanisms of action, and comparative efficacy, supported by experimental data and detailed protocols to provide a comprehensive resource for researchers in the field.

Anticancer Activity: A Tale of Apoptosis and Cell Cycle Arrest

Derivatives of 2-aminoacetophenone have demonstrated significant cytotoxic effects against a variety of cancer cell lines. The presence of a bromine atom at the 2'-position can enhance this activity, a phenomenon often attributed to its ability to form halogen bonds and act as a good leaving group in nucleophilic substitution reactions with biological macromolecules.

A study on a series of brominated acetophenone derivatives revealed that the compound 5c exhibited remarkable cytotoxicity against several human tumor cell lines, including breast adenocarcinoma (MCF-7), alveolar adenocarcinoma (A549), colorectal adenocarcinoma (Caco2), and prostate adenocarcinoma (PC3).[1] Notably, this derivative displayed lower cytotoxicity against normal breast epithelial cells (MCF12F), suggesting a degree of selectivity for cancer cells.[1]

The proposed mechanism of action for many of these derivatives involves the induction of apoptosis through the generation of reactive oxygen species (ROS), leading to oxidative stress within the cancer cells.[1] This is often accompanied by the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.

Comparative Anticancer Potency of Acetophenone Derivatives

The following table summarizes the half-maximal inhibitory concentration (IC50) values of various acetophenone derivatives against different human cancer cell lines, highlighting the potential of brominated analogs.

Derivative	Type	Cell Line	IC50 (µM)	Reference
5c (brominated)	Acetophenone Derivative	MCF-7 (Breast)	< 10 µg/mL	[1]
A549 (Alveolar)	11.80 ± 0.89 µg/mL	[1]
Caco2 (Colorectal)	18.40 ± 4.70 µg/mL	[1]
PC3 (Prostate)	< 10 µg/mL	[1]
Chalcone 13e	2'-Aminoacetophenone Chalcone	MGC-803 (Gastric)	1.52	[2]
HCT-116 (Colon)	1.83	[2]
MCF-7 (Breast)	2.54	[2]
Indole-chalcone 8	2'-Aminoacetophenone Chalcone	Various (6 lines)	0.003 - 0.009	[2]

Note: Direct comparison is challenging due to variations in experimental conditions. However, the data suggests that brominated acetophenones are potent anticancer agents.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases. Certain 2-aminoacetophenone derivatives have been investigated for their anti-inflammatory properties. The mechanism often involves the inhibition of key inflammatory mediators and signaling pathways.

For example, a brominated vanillin derivative, 2-bromo-5-hydroxy-4-methoxybenzaldehyde (2B5H4M), structurally related to the compounds of interest, demonstrated potent anti-inflammatory effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. [3]This compound was shown to suppress the production of nitric oxide (NO) and prostaglandins by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). [3]Furthermore, it inhibited the nuclear translocation of NF-κB and the phosphorylation of ERK and JNK, key players in the inflammatory signaling cascade. [3]

Signaling Pathway: Inhibition of LPS-Induced Inflammation

The diagram below illustrates the signaling pathway targeted by anti-inflammatory acetophenone derivatives.

Caption: Inhibition of LPS-induced inflammatory pathways.

Experimental Protocol: Nitric Oxide (NO) Production Assay (Griess Test)

This assay quantifies nitrite, a stable and nonvolatile breakdown product of NO.

• Cell Culture: Seed RAW 264.7 macrophages in a 96-well plate and incubate for 24 hours.

• Treatment: Pre-treat cells with various concentrations of the 2-amino-2'-bromoacetophenone derivatives for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Griess Reaction:

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of 1% sulfanilamide in 5% phosphoric acid and incubate for 10 minutes at room temperature in the dark.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water and incubate for another 10 minutes at room temperature in the dark.

• Measurement: Measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve.

Conclusion and Future Directions

2-Amino-2'-bromoacetophenone derivatives represent a promising class of compounds with diverse biological activities. The presence of the bromo group at the 2'-position appears to be a key determinant for enhancing anticancer and potentially antimicrobial and anti-inflammatory effects. The data presented in this guide, while highlighting the potential of these derivatives, also underscores the need for more direct comparative studies to elucidate the precise structure-activity relationships.

Future research should focus on synthesizing a broader range of these derivatives with systematic variations in substitution patterns to perform comprehensive comparative analyses. In vivo studies are also crucial to validate the in vitro findings and to assess the pharmacokinetic and safety profiles of the most promising candidates. The detailed protocols and mechanistic insights provided herein offer a solid foundation for researchers to advance the exploration of 2-amino-2'-bromoacetophenone derivatives in the quest for novel therapeutic agents.

References

[2]A Comparative Guide to the Therapeutic Efficacy of 2'-Aminoacetophenone Derivatives - Benchchem. (n.d.). Retrieved from [1]IN VITRO PROSPECTION OF ANTICANCER ACTIVITY OF SOME BROMINATED DERIVATIVES WITH ACETOPHENONE SCAFFOLD - Farmacia Journal. (2024, February 19). Retrieved from [4]Synthesis and characterization of biological active heterocycle-2-Aminothiazole - International Journal of Chemical Studies. (2022, October 24). Retrieved from [3]2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells - MDPI. (2026, January 7). Retrieved from

Sources

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chemijournal.com [chemijournal.com]

A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-Amino-2'-bromoacetophenone: A Comparative Analysis

For: Researchers, scientists, and drug development professionals engaged in the synthesis and quality control of pharmaceutical intermediates.

Introduction: The Critical Role of Purity in Synthesis

2-Amino-2'-bromoacetophenone is a vital building block in medicinal chemistry, serving as a key intermediate in the synthesis of a wide array of pharmaceutical compounds. The purity of this intermediate is not a mere metric; it is a critical parameter that directly dictates the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API).[1] The presence of even trace impurities—such as unreacted starting materials, positional isomers, or over-brominated byproducts—can lead to downstream reaction failures, introduce toxicological risks, or compromise the stability of the final drug product.

This guide provides an in-depth, comparative analysis of the primary analytical techniques for assessing the purity of synthesized 2-Amino-2'-bromoacetophenone. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative standards. Our objective is to equip researchers with a robust analytical framework to ensure the unimpeachable quality of their synthesized intermediates.

Anticipating the Challenge: Potential Impurities in Synthesis

A robust analytical strategy begins with understanding the potential impurities that may arise during synthesis. The most common route to 2-Amino-2'-bromoacetophenone involves the electrophilic bromination of 2'-aminoacetophenone.[2][3] This process, while effective, can generate a predictable profile of related substances.

Caption: Synthesis route and common process-related impurities.

A Comparative Framework for Purity Analysis

The selection of an analytical method is contingent upon the specific questions being asked. Are you performing routine in-process control, identifying an unknown impurity, or certifying a reference standard? Each scenario may favor a different technique. We will compare the three most powerful and commonly employed methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Liquid-phase separation based on polarity	Gas-phase separation based on volatility & boiling point	Nuclear spin resonance in a magnetic field
Primary Use Case	Routine purity checks, quantification of non-volatile impurities	Identification of volatile/semi-volatile impurities, residual solvents	Absolute purity determination, structure confirmation, certification of standards
Analyte Volatility	Not required	Required (may need derivatization)	Not required (solubility is key)
Impurity ID	Tentative (based on UV, requires MS detector for confirmation)	Excellent (based on mass fragmentation patterns)	Excellent (based on unique chemical shifts and coupling)
Quantification	Relative (Area %), requires certified standard for absolute quantification	Relative (Area %), requires certified standard for absolute quantification	Absolute (primary ratio method), uses a certified internal standard
Sensitivity	High (ng/mL range)[4]	Very High (pg-ng/mL range)[5]	Moderate (mg/mL range)
Sample Prep	Simple dissolution and filtration	Can require derivatization to improve volatility	Simple dissolution with a weighed internal standard
Orthogonality	Excellent complement to qNMR and GC-MS	Good complement to HPLC	The ultimate orthogonal method to chromatography[6]

Method 1: High-Performance Liquid Chromatography (HPLC) for Routine Purity

Expertise & Rationale: HPLC is the workhorse of the pharmaceutical industry for purity analysis, and for good reason.[7] For a compound like 2-Amino-2'-bromoacetophenone, which is a solid with low volatility and possesses strong UV-absorbing chromophores (aromatic ring, ketone), reverse-phase HPLC with UV detection is the ideal choice for routine quality control. It excels at separating the target compound from less volatile, structurally similar impurities like positional isomers or degradation products.

Trustworthiness (Self-Validating Protocol): A robust HPLC method must be validated for specificity, linearity, accuracy, and precision to be trustworthy.[4] The protocol below is designed as a starting point for such a validation.

Experimental Protocol: RP-HPLC with UV Detection

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD) or UV-Vis detector.

• Chemicals & Reagents:

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Ultrapure Water (18.2 MΩ·cm)

  • Formic Acid or Phosphoric Acid (for mobile phase pH adjustment)[8]

  • 2-Amino-2'-bromoacetophenone sample

• Chromatographic Conditions:

  • Column: C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

  • Mobile Phase: A gradient of Water (A) and Acetonitrile (B), both containing 0.1% Formic Acid.

    • Gradient Example: 0-20 min, 30% B to 90% B; 20-25 min, hold at 90% B; 25-30 min, return to 30% B.

  • Flow Rate: 1.0 mL/min.[4]

  • Column Temperature: 30 °C.[4]

  • Detection: 254 nm (or optimal wavelength determined by UV scan).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound.

  • Dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

  • Filter the solution through a 0.45 µm syringe filter before injection.[1]

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Caption: Standard workflow for HPLC purity analysis.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

Expertise & Rationale: While HPLC is excellent for quantification, GC-MS is unparalleled for the identification of volatile and semi-volatile impurities.[5] It is particularly crucial for detecting residual solvents from the synthesis and purification steps (e.g., ethanol, dichloromethane). For 2-Amino-2'-bromoacetophenone, direct injection is possible, but the primary amino group can cause peak tailing. Derivatization, for instance by silylation with a reagent like MTBSTFA, can improve chromatographic performance by replacing the active hydrogen, making the analyte more volatile and less reactive.[9] The mass spectrometer provides definitive structural information from fragmentation patterns, allowing for the confident identification of unknown peaks.

Trustworthiness (Self-Validating Protocol): The protocol's reliability hinges on proper sample preparation and the use of a mass spectral library (like NIST) for matching fragmentation patterns.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole).

• Chemicals & Reagents:

  • Dichloromethane or Ethyl Acetate (GC Grade)

  • (Optional) Derivatization agent: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

• Chromatographic Conditions:

  • Column: A low-to-mid polarity fused silica capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[5]

  • Injector Temperature: 250 °C.[5]

  • Oven Program: Initial temp 100 °C, hold for 2 min; ramp at 15 °C/min to 280 °C, hold for 5 min.

  • Injection Mode: 1 µL, Splitless.[5]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 450.

  • Source Temperature: 230 °C.

• Sample Preparation (with Derivatization):

  • Accurately weigh ~1 mg of the sample into a vial.

  • Add 500 µL of acetonitrile and 50 µL of MTBSTFA.

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Data Analysis:

  • Analyze the Total Ion Chromatogram (TIC) for peaks.

  • Examine the mass spectrum of each impurity peak and compare it against a spectral library (e.g., NIST) for identification.

Method 3: Quantitative NMR (qNMR) for Absolute Purity Determination

Expertise & Rationale: Chromatographic methods provide relative purity. For absolute purity, which is essential for creating reference standards or for precise stoichiometric calculations, Quantitative ¹H NMR (qNMR) is the definitive technique.[6][10] It is a primary ratio method, meaning it provides a direct measurement of the analyte's purity relative to a certified, stable internal standard without the need for a specific reference standard of 2-Amino-2'-bromoacetophenone itself.[11][12] This is a significant advantage, especially for novel compounds where certified standards are unavailable.[11]

Trustworthiness (Self-Validating Protocol): The accuracy of qNMR is directly tied to the precision of weighing and the selection of a suitable internal standard and non-overlapping resonance signals for integration. The protocol is self-validating as multiple, distinct protons on the analyte molecule can often be used for quantification, and the results should be consistent.[13]

Experimental Protocol: ¹H qNMR Analysis

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher) with the capability for accurate signal integration.

• Chemicals & Reagents:

  • Deuterated Solvent (e.g., DMSO-d₆, ensuring both analyte and standard are soluble).

  • Certified Internal Standard (IS): Must be stable, non-volatile, have a simple spectrum with peaks that do not overlap with the analyte, and have a known purity. Maleic acid or 1,4-Dinitrobenzene are suitable choices.

• Sample Preparation:

  • Using a microbalance, accurately weigh ~15 mg of the 2-Amino-2'-bromoacetophenone sample into a clean vial. Record the weight (m_analyte).

  • Accurately weigh ~10 mg of the certified internal standard into the same vial. Record the weight (m_IS).

  • Dissolve the mixture in ~0.7 mL of the deuterated solvent.

  • Transfer the solution to a clean 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Crucial Parameters: Use a long relaxation delay (D1) of at least 5 times the longest T1 of any proton being integrated (a D1 of 30-60 seconds is common to ensure full relaxation).[11]

  • Ensure a sufficient number of scans (e.g., 8 or 16) for a good signal-to-noise ratio.

• Data Processing & Calculation:

  • Process the spectrum with careful phasing and baseline correction.

  • Integrate a well-resolved, non-overlapping signal for the analyte (I_analyte) and a signal for the internal standard (I_IS).

  • Calculate the purity (P_analyte) using the following formula:

  P_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I: Integral value

  • N: Number of protons for the integrated signal (e.g., N=2 for a CH₂ group)

  • MW: Molecular weight

  • m: Mass

  • P_IS: Purity of the internal standard (from its certificate)

Conclusion: An Integrated, Multi-Technique Approach

No single analytical technique can provide a complete picture of a compound's purity. A robust and scientifically sound assessment of synthesized 2-Amino-2'-bromoacetophenone relies on an integrated, orthogonal approach.

• For routine, high-throughput analysis and tracking reaction progress, HPLC is the most efficient and reliable method.

• For definitive identification of unknown impurities and residual solvents, GC-MS is indispensable.

• For the absolute, unambiguous purity determination required for reference standard certification or when the highest level of accuracy is needed, qNMR is the gold standard.[6][14]

By judiciously combining these techniques, researchers and drug development professionals can build a comprehensive purity profile, ensuring that their synthetic intermediates meet the stringent quality standards required for the advancement of safe and effective therapeutics.

References

• RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2'-Bromoacetophenone on Newcrom R1 HPLC column. Retrieved from [Link]

• Mestrelab Resources. (2014, November 12). J Med Chem statement on Chemical Purity. Retrieved from [Link]

• G. A. D. C. & G. F. P. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. PMC. Retrieved from [Link]

• Spectral Service AG. (2025, September 26). Purity Testing & Quantitative NMR Analysis. Retrieved from [Link]

• ResearchGate. (2015, March 20). (PDF) Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Retrieved from [Link]

• IJRAR.org. (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Retrieved from [Link]

• Pauli, G. F., Chen, S. N., & Jaki, B. U. (2014, June 20). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 2'-Amino-5'-bromoacetophenone. Retrieved from [Link]

• Alwsci. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

• ResearchGate. (2017, August 18). (PDF) 2′-Amino-5′-bromoacetophenone. Retrieved from [Link]

• F. I. (n.d.). GC-MS Analysis of Amino Acids Rapidly Provides Rich Information for Isotopomer Balancing. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 8. Separation of 2’-Bromoacetophenone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. lib3.dss.go.th [lib3.dss.go.th]
• 10. J Med Chem statement on Chemical Purity - Mestrelab Resources [mestrelab.com]
• 11. rssl.com [rssl.com]
• 12. Purity Testing & Quantitative NMR Analysis | Spectral Service AG [spectralservice.de]
• 13. researchgate.net [researchgate.net]
• 14. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Cost-Benefit Analysis of Synthetic Pathways to 2-Amino-2'-bromoacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2'-bromoacetophenone is a valuable building block in synthetic organic chemistry, particularly in the pharmaceutical industry. Its unique combination of a nucleophilic amino group and a reactive α-bromo ketone moiety makes it a versatile precursor for the synthesis of a wide range of heterocyclic compounds and other complex molecular architectures. The efficient and cost-effective synthesis of this intermediate is therefore of significant interest to researchers and process chemists. This guide provides an in-depth, objective comparison of the most plausible synthetic pathways to 2-Amino-2'-bromoacetophenone, supported by available experimental data, to aid in the selection of the most suitable route based on specific laboratory or industrial needs.

Unveiling the Synthetic Routes: A Strategic Overview

Two principal retrosynthetic disconnections for 2-Amino-2'-bromoacetophenone suggest two primary forward synthetic strategies:

• Route A: The Bromination Approach. This pathway involves the direct bromination of a pre-existing amino-functionalized acetophenone, namely 2'-aminoacetophenone. The key challenge in this route lies in achieving regioselective bromination at the α-carbon of the acetyl group without affecting the aromatic ring, which is activated by the amino group.

• Route B: The Amination Strategy. This approach starts with a dibrominated acetophenone derivative and introduces the amino group in a subsequent step. The success of this route hinges on the selective amination of the α-bromo position over the bromo-substituted aromatic ring.

This guide will now delve into a detailed analysis of each of these pathways, evaluating them based on reaction efficiency, cost of raw materials, and safety and environmental considerations.

Visualizing the Synthetic Pathways

A Researcher's Guide to the Mechanistic Nuances of Bromo-Substituted 2-Aminoacetophenone Reactions in Heterocyclic Synthesis

In the landscape of synthetic organic chemistry, the pursuit of efficient and selective methods for the construction of heterocyclic scaffolds remains a cornerstone of drug discovery and materials science. Among the myriad of building blocks, substituted 2-aminoacetophenones serve as pivotal precursors, particularly for the synthesis of quinolines and related fused nitrogen-containing heterocycles. The introduction of a bromine substituent onto the 2-aminoacetophenone framework dramatically influences its reactivity, opening up a diverse array of mechanistic pathways and synthetic possibilities.

This guide provides an in-depth, comparative analysis of the mechanistic studies of reactions involving bromo-substituted 2-aminoacetophenones. We will move beyond a simple recitation of protocols to dissect the underlying principles that govern these transformations. By understanding the "why" behind the "how," researchers can make more informed decisions in their experimental designs, leading to improved outcomes and novel discoveries. We will explore the subtle yet profound effects of the bromine atom's position on the aromatic ring, compare its reactivity to other halogenated and non-halogenated analogs, and provide practical, field-tested experimental insights.

Part 1: The Influence of Bromine Substitution on the Reactivity of 2-Aminoacetophenone

The parent 2-aminoacetophenone molecule possesses two key reactive centers: the nucleophilic amino group and the electrophilic carbonyl carbon, ortho to each other. This arrangement is primed for intramolecular cyclization reactions, most notably the Friedländer annulation, to form quinolines. The introduction of a bromine atom, a moderately deactivating and ortho-, para-directing group, introduces several key electronic and steric factors that modulate this inherent reactivity.

1.1. Electronic Effects:

The electron-withdrawing inductive effect of the bromine atom decreases the electron density of the aromatic ring, making the amino group less nucleophilic. However, its electron-donating resonance effect can partially counteract this, particularly when the bromine is positioned para to the amino group (5-bromo isomer). This electronic tug-of-war has significant implications for the rates and outcomes of cyclization reactions.

1.2. Steric Hindrance:

A bromine atom positioned ortho to the amino group (e.g., 3-bromo isomer) can introduce significant steric hindrance, potentially impeding the approach of reagents and influencing the conformational preferences of reaction intermediates.

1.3. A Handle for Cross-Coupling:

The carbon-bromine bond serves as a versatile functional handle for a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations. This allows for the late-stage functionalization of the heterocyclic products, a highly desirable feature in medicinal chemistry for the rapid generation of compound libraries.

Part 2: Comparative Analysis of Key Mechanistic Pathways

The Friedländer Annulation: A Comparative Study

The Friedländer synthesis is a classic and widely used method for constructing quinolines, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.

A comparative study published in the Journal of Heterocyclic Chemistry details the synthesis of various substituted quinolines from 2-amino-5-bromoacetophenone. The general mechanism proceeds as follows:

• Initial Condensation: The reaction is typically initiated by the acid- or base-catalyzed condensation of the enolate of the carbonyl partner with the 2-amino-bromoacetophenone.

• Cyclization: The resulting intermediate undergoes an intramolecular cyclization, with the amino group attacking the carbonyl carbon.

• Dehydration: Subsequent dehydration leads to the formation of the aromatic quinoline ring.

Comparative Data: Influence of Reaction Conditions

Catalyst/Solvent System	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
KOH/Ethanol	Reflux	6	85
L-proline/DMSO	100	4	92
Iodine/Ethanol	Reflux	8	80

This table is a representative summary based on typical conditions found in the literature. Actual results may vary depending on the specific substrates used.

The use of L-proline as a catalyst in DMSO has been shown to be particularly effective for the synthesis of poly-substituted quinolines from 2-aminoaryl ketones, often providing higher yields and shorter reaction times compared to traditional base-catalyzed methods.

Mechanistic Workflow: Friedländer Annulation

Safety & Regulatory Compliance

Operational Guide: Disposal and Handling of 2-Amino-2'-bromoacetophenone

Executive Safety Summary: The Lachrymator Hazard

2-Amino-2'-bromoacetophenone (and its structural isomers like 2-bromo-1-(2-aminophenyl)ethanone) belongs to the class of

-halo ketones . These compounds are potent alkylating agents and severe lachrymators (tear gas agents).

Immediate Operational Risks:

• Lachrymatory Effect: Even trace vapors can cause debilitating eye irritation, tears, and respiratory distress.

• Alkylating Potential: It irreversibly binds to biological nucleophiles (DNA, proteins), posing a significant toxicity risk.

• Instability: The presence of both an amine (nucleophile) and an alkyl bromide (electrophile) in the same or related molecules makes this compound prone to self-polymerization or cyclization (e.g., into indole derivatives). Old containers may build pressure or contain unpredictable degradation products.

Core Directive: Do not treat this as standard organic waste. Segregation and specific neutralization protocols are required to prevent facility evacuation due to lachrymator release.

Waste Classification & Decision Matrix

Before initiating any disposal procedure, categorize the material state. This determines whether you perform In-Lab Deactivation or Direct Lab-Packing .

Decision Logic Diagram

Figure 1: Decision matrix for selecting the safest disposal pathway. Path A minimizes exposure; Path B is for contamination control.

Path A: Bulk Disposal (Lab Packing)

Preferred method for expired stock, sealed bottles, or quantities >5g.

Why: Opening a bottle of degraded

-bromo ketone can release a plume of lachrymatory vapor. Professional waste handlers with self-contained breathing apparatus (SCBA) should manage the final consolidation.

• Primary Containment: Keep the original container tightly capped. Inspect the cap for brittleness.

• Secondary Containment: Place the bottle inside a clear, heavy-duty polyethylene zip-lock bag.

• Labeling: Affix a hazardous waste label to the bag, not just the bottle.

  • Must Read: "Hazardous Waste - Lachrymator - 2-Amino-2'-bromoacetophenone."

  • GHS Symbols: Corrosive, Toxic, Health Hazard.

• Segregation: Place in a dedicated "Lachrymator/Reactive" waste drum. Do not mix with general organic solvents, oxidizers, or acids.

Path B: Chemical Deactivation (The Thiosulfate Method)

Mandatory for spills, glassware rinsing, and trace residues.

The Science: We utilize a nucleophilic substitution reaction (

). Sodium thiosulfate ( ) acts as a soft nucleophile, attacking the -carbon and displacing the bromide. This converts the volatile, toxic alkyl bromide into a water-soluble, non-volatile Bunte salt .

Deactivation Workflow Diagram

Figure 2: Mechanistic pathway for neutralizing alkylating potential using sodium thiosulfate.

Detailed Protocol

Reagents Required:

• Sodium Thiosulfate (

  )

• Water[1]

• Acetone (as a co-solvent)

Step-by-Step Procedure:

• Preparation of Deactivation Solution:

  • Dissolve 100g of Sodium Thiosulfate in 900mL of water (approx. 10% w/v).

  • Optional: Add 1g of Sodium Iodide (

    ) to catalyze the reaction (Finkelstein reaction logic).

• Glassware/Spill Treatment:

  • For Glassware: Rinse the contaminated glassware with a small amount of acetone first to dissolve the organic residue. Collect this rinse.

  • Mixing: Add the acetone rinse slowly to the Thiosulfate solution. The ratio should be at least 20:1 (Thiosulfate solution : Contaminant) to ensure excess nucleophile.

  • For Spills: Cover the spill with solid sodium thiosulfate, then dampen with water. Cover with absorbent pads.

• Reaction Time:

  • Allow the mixture to stand (or stir if in a beaker) for 24 hours in a fume hood.

  • Verification: The lachrymatory odor should disappear. (Note: Do not intentionally sniff; rely on the absence of eye irritation when working near the hood sash).

• Final Disposal:

  • The resulting solution contains the Bunte salt and excess thiosulfate.

  • Adjust pH to neutral (pH 6-8) if necessary.

  • Dispose of as Aqueous Chemical Waste (check local regulations; some jurisdictions allow drain disposal for Bunte salts, but high-EHS standards recommend collecting as aqueous hazardous waste).

Emergency Spill Response (Lachrymator Specific)

If a significant amount (>100mg) is dropped outside a fume hood:

Zone	Action Protocol
Immediate Area	Evacuate immediately. The lachrymatory effect will disorient you. Do not attempt to clean up without respiratory protection.
HVAC/Facilities	Alert facilities to switch the lab to 100% exhaust (purge mode) if possible, to prevent recirculation into offices.
Re-entry	Only by personnel wearing SCBA or a Full-Face Respirator with Organic Vapor/Acid Gas cartridges .
Cleanup	Use the Thiosulfate Method (Path B) described above. Do not use simple water or ethanol, as these do not destroy the alkylating hazard.

References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. Link

• Thermo Fisher Scientific. (2021).[2] Safety Data Sheet: 2-Bromoacetophenone. (Used as the primary surrogate for alpha-bromo ketone hazards). Link

• Armour, M. A. (2016). Hazardous Laboratory Chemicals Disposal Guide, 3rd Edition. CRC Press. (Source for the Thiosulfate neutralization protocol).

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations. 40 CFR Parts 260-273. Link

Disclaimer: This guide is for educational and operational planning purposes. Always consult your institution's Chemical Hygiene Officer (CHO) and local environmental regulations before disposing of hazardous materials.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]

Personal protective equipment for handling 2-Amino-2'-bromoacetophenone

Executive Hazard Summary

Do not underestimate this compound. While "2-Amino-2'-bromoacetophenone" may appear to be a standard intermediate, it shares the structural motif of Phenacyl Bromide (

-bromoacetophenone).[1] This class of chemicals are potent lachrymators (tear gas agents) and powerful alkylating agents .[1]

• The Mechanism of Danger: The bromine atom located

  to the carbonyl group creates a highly electrophilic carbon center. This center aggressively alkylates nucleophilic residues (cysteine, lysine) in biological proteins.

• Immediate Consequence: Contact with eyes or mucous membranes triggers immediate, debilitating pain and potential permanent corneal damage.

• Long-term Consequence: As an alkylating agent, it is a potential sensitizer and mutagen.

Hierarchy of Controls & PPE Matrix

We utilize a Redundant Barrier System . Relying solely on a fume hood is insufficient; relying solely on PPE is negligent.[1] You must use both.

Engineering Controls (Primary Barrier)

• Fume Hood: Mandatory.[1] All operations (weighing, solubilizing, reacting) must occur within a certified chemical fume hood operating at a face velocity of 80-100 fpm.[2]

• Static Control: Use an ionizing bar or anti-static gun during weighing.[1] These powders are often fine and electrostatic; "flying" powder is a major inhalation risk.[1]

Personal Protective Equipment (PPE) Specifications

Body Area	Recommended Equipment	Technical Rationale
Hand Protection	Double-Gloving Strategy 1. Inner: Nitrile (4 mil)2.[1] Outer: Laminate (Silver Shield/4H) OR High-Breakthrough Nitrile (8 mil)	Permeation Resistance: Small alkyl halides permeate standard thin nitrile gloves rapidly (<15 mins).[1] Laminate gloves offer >4 hours breakthrough time against broad-spectrum alkylating agents.[1]
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Vapor Defense: Safety glasses are useless here.[1] Vapors can bypass glasses and contact the moist surface of the eye, causing immediate lachrymation and blinding pain.[2]
Respiratory	P100 + OV Cartridge (Only if outside hood)	Particulate & Vapor: If a spill occurs outside the hood, a standard N95 is insufficient because it does not stop organic vapors (lachrymators).
Body	Tyvek Lab Coat (Disposable) + Chemical Apron	Decontamination: Cotton coats absorb alkylating agents and hold them against the skin.[1] Disposable Tyvek allows for immediate removal without cross-contamination.[1]

PPE Decision Logic (Visualization)

The following decision matrix outlines the PPE requirements based on the scale of operation.

Figure 1: PPE Selection Logic based on operational scale.[1] Note the escalation to Laminate gloves for larger quantities.

Operational Protocol: The "Closed-Loop" Transfer

To minimize exposure, avoid open-air handling.[3][4] Use this specific workflow for weighing and transfer.

Step 1: Preparation

• Place a secondary containment tray inside the fume hood.[1]

• Line the balance pan with a disposable weighing boat.[1]

• Pre-weigh solvent: Have your destination solvent (e.g., DCM, DMF) pre-measured in a round-bottom flask or vial with a septum cap.[2]

Step 2: Weighing (The Critical Moment)

• Do not use a spatula to "flick" powder if possible.[1]

• Gently tap the source container to transfer solid to the weigh boat.

• Immediately recap the source container.[1]

• If the powder is static-prone, use an anti-static gun on the weigh boat before adding the chemical.[2]

Step 3: Solubilization (Quenching the Dust Hazard) [2]

• Do not try to pour the powder into a narrow-neck flask.[1]

• Instead, use a wide-mouth funnel or, preferably, add a small volume of solvent directly to the weigh boat to dissolve the solid, then pipette the solution into your reaction vessel.[2]

• Why? Once in solution, the risk of airborne dust (inhalation/lachrymation) is eliminated, leaving only the splash hazard.[2]

Emergency Response & Decontamination

In the event of a spill or exposure, speed is critical to prevent chemical burns or sensitization.

Spill Cleanup (Solid)

• Evacuate the immediate area if the dust is airborne.[1]

• Don PPE: Full face respirator (P100/OV) if outside hood.[1]

• Cover: Gently cover the spill with a solvent-dampened pad (Ethanol or Acetone) to prevent dust dispersal.[1]

• Neutralize: Wipe the area with a 10% Sodium Thiosulfate solution.[1] The thiosulfate nucleophile attacks the alkyl bromide, converting it to a harmless salt.[2]

Chemical Deactivation (Waste Disposal)

Do not dispose of reactive

-bromo ketones directly into the organic waste drum, as they can react with other amines in the waste stream.

Deactivation Protocol:

• Dissolve the waste material in a small amount of acetone or ethanol.[1]

• Add an excess of 10% aqueous Sodium Thiosulfate or Ethanolic Ammonia .[1]

• Stir for 1 hour. This converts the lachrymator into a non-volatile thioether or ammonium salt.[1]

• Check pH and dispose of as standard halogenated organic waste.[1]

Figure 2: Emergency Response Workflow.[1] Note the mandatory evacuation for spills outside the fume hood.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 6946, 2-Bromoacetophenone (Phenacyl Bromide).[1] Retrieved from [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011.[1] Retrieved from [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon - Google Patents [patents.google.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]